1-{Thieno[3,2-b]furan-5-carbonyl}piperazine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine: Synthesis, Properties, and Therapeutic Potential

This technical guide provides a comprehensive overview of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. By dissecting its chemical architecture, physicochemical properties, and synthetic pathways, we aim to equip researchers, scientists, and drug development professionals with the foundational knowledge to explore its therapeutic potential. This document moves beyond a simple recitation of facts to offer insights into the rationale behind synthetic choices and potential avenues for biological investigation, grounded in the established pharmacology of related molecular scaffolds.

Molecular Architecture and Physicochemical Profile

1-{Thieno[3,2-b]furan-5-carbonyl}piperazine is a unique molecular entity characterized by a fused thieno[3,2-b]furan bicyclic core, which is connected to a piperazine ring via an amide linkage. This structural arrangement brings together key pharmacophoric elements that are prevalent in a variety of biologically active molecules.

The thieno[3,2-b]furan core is an electron-rich aromatic system, and its derivatives are known to engage in various biological interactions. The piperazine moiety is a common functional group in many approved drugs, valued for its ability to improve solubility, modulate pharmacokinetic properties, and interact with a range of biological targets.[1] The amide bond provides a rigid and planar linker between these two key fragments.

A summary of the key chemical and physical properties of the hydrochloride salt of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine is presented in Table 1.

Property	Value	Source
CAS Number	1333524-10-9 (hydrochloride)	Sigma-Aldrich
Molecular Formula	C₁₁H₁₂N₂O₂S	PubChem
Molecular Weight	236.29 g/mol (free base)	PubChem
Monoisotopic Mass	236.06195 Da	PubChem
SMILES	C1CN(CCN1)C(=O)C2=CC3=C(S2)C=CO3	PubChem
InChI	InChI=1S/C11H12N2O2S/c14-11(13-4-2-12-3-5-13)10-7-8-9(16-10)1-6-15-8/h1,6-7,12H,2-5H2	PubChem
Predicted XlogP	1.2	PubChem

Synthesis and Characterization

Synthesis of Thieno[3,2-b]furan-5-carboxylic Acid

The thieno[3,2-b]furan core can be constructed through various synthetic strategies. One common method is the Gewald reaction, which can be adapted to form the thiophene ring, followed by cyclization to form the furan ring. Alternatively, intramolecular cyclization reactions of appropriately substituted thiophenes or furans can be employed.[2] A plausible synthetic workflow is outlined below.

Caption: Synthetic workflow for thieno[3,2-b]furan-5-carboxylic acid.

Amide Coupling with Piperazine

The final step in the synthesis of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine is the formation of the amide bond between thieno[3,2-b]furan-5-carboxylic acid and piperazine. This can be achieved through several well-established amide coupling protocols.

Step-by-Step Experimental Protocol:

• Activation of the Carboxylic Acid: The carboxylic acid is first converted into a more reactive species. A common method is the formation of an acyl chloride by reacting the carboxylic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in an inert solvent like dichloromethane (DCM) or tetrahydrofuran (THF) at room temperature.[3] The reaction progress can be monitored by the cessation of gas evolution.

• Amide Bond Formation: To the solution of the activated carboxylic acid (acyl chloride), a solution of piperazine in an appropriate solvent is added dropwise, typically at a reduced temperature (e.g., 0 °C) to control the exothermicity of the reaction. An excess of piperazine or the addition of a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) is necessary to neutralize the HCl generated during the reaction.

• Work-up and Purification: After the reaction is complete, the mixture is typically washed with water and brine to remove excess reagents and salts. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified, most commonly by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of methanol in dichloromethane).

Caption: General workflow for the amide coupling reaction.

Characterization

The structural confirmation and purity assessment of the synthesized 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine would be carried out using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be used to confirm the presence of all expected protons and carbons in their respective chemical environments.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be employed to determine the exact mass of the molecule, confirming its elemental composition.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC would be used to assess the purity of the final compound.

Potential Biological Activities and Therapeutic Applications

While there is no specific biological data available for 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine, the structural motifs present in the molecule suggest several potential areas of therapeutic interest.

• Oncology: Derivatives of the closely related thieno[3,2-d]pyrimidine scaffold, which also feature a fused thiophene ring system, have been investigated as inhibitors of phosphoinositide 3-kinase delta (PI3Kδ), a target in certain types of cancer.[5] The thieno[3,2-b]furan core could potentially serve as a bioisostere and confer similar activity.

• Central Nervous System (CNS) Disorders: The thieno[3,2-b]pyridine scaffold has been explored for the development of negative allosteric modulators (NAMs) of the metabotropic glutamate receptor 5 (mGlu5), which has implications for treating various neurological and psychiatric disorders.[6] Additionally, arylpiperazine derivatives containing thieno[3,2-c]pyridine rings have shown potential as antipsychotic agents with activity at serotonin and dopamine receptors.[7]

• Inflammatory Diseases: Piperazine derivatives are known to interact with histamine receptors. For instance, certain benzofuran-piperazine compounds have been identified as antagonists of histamine H3 and H4 receptors, suggesting potential anti-inflammatory applications.[4]

The following diagram illustrates the potential signaling pathways that could be modulated by 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine based on the activities of related compounds.

Caption: Potential biological targets and pathways for 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine.

Future Directions and Conclusion

1-{Thieno[3,2-b]furan-5-carbonyl}piperazine represents a promising, yet underexplored, chemical entity. This guide has outlined a clear path for its synthesis and characterization, drawing upon established chemical literature. The true value of this compound, however, will be determined through rigorous biological evaluation.

Future research should focus on:

• Synthesis and Characterization: The first step will be the successful synthesis and thorough characterization of the compound to confirm its structure and purity.

• In Vitro Screening: The compound should be screened against a panel of relevant biological targets, including kinases (such as PI3K isoforms), G-protein coupled receptors (such as mGlu, serotonin, dopamine, and histamine receptors), and other targets implicated for related scaffolds.

• Structure-Activity Relationship (SAR) Studies: Should initial screening yield promising results, the synthesis of a library of analogues will be crucial to establish a clear SAR and optimize for potency, selectivity, and pharmacokinetic properties.

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• Fuller, L. S., et al. (2009). Facile and scalable synthesis of the fused-ring heterocycles thieno[3,2-b]thiophene and thieno[3,2-b]furan. Organic Letters, 11(14), 3144–3147. [Link]

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• Pacold, M. E., et al. (2018). Discovery and optimization of piperazine-1-thiourea-based human phosphoglycerate dehydrogenase inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(8), 1345–1349. [Link]

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Thieno[3,2-b]furan-5-carboxylic acid piperazine amide derivatives

An In-Depth Technical Guide to Thieno[3,2-b]furan-5-carboxylic acid Piperazine Amide Derivatives

Authored by: A Senior Application Scientist

Abstract

The thieno[3,2-b]furan scaffold represents a compelling heterocyclic system in medicinal chemistry, serving as a versatile building block for compounds with diverse pharmacological activities.[1] Its fusion of electron-rich thiophene and furan rings creates unique electronic and steric properties that can be exploited for targeted drug design.[2][3] When derivatized at the 5-position with a carboxylic acid and subsequently coupled to a piperazine moiety, it gives rise to a class of amide derivatives with significant therapeutic potential. This guide provides a comprehensive overview of the synthesis, pharmacological profile, structure-activity relationships (SAR), and key experimental protocols for the investigation of . It is intended for researchers, scientists, and drug development professionals seeking to explore this promising chemical space.

The Core Moiety: Thieno[3,2-b]furan-5-carboxylic Acid

The thieno[3,2-b]furan core is a fused bicyclic heterocycle that forms the foundation of this compound class. The inherent properties of both the thiophene and furan rings contribute to its utility as a pharmacophore.

• Thiophene: This sulfur-containing five-membered ring is a common feature in many approved drugs and is known to participate in a wide range of biological interactions, contributing to activities such as anticancer, anti-inflammatory, and antimicrobial effects.[3]

• Furan: The oxygen-containing furan ring is often considered a bioisostere of the phenyl ring, capable of modifying a molecule's steric and electronic profile to enhance metabolic stability, receptor binding, and overall bioavailability.[2] The furan nucleus is a scaffold for compounds with demonstrated anticancer, antiviral, and anti-inflammatory properties.[2][4]

The carboxylic acid group at the 5-position is the critical functional handle for derivatization.[1] It provides a reactive site for amide bond formation, allowing for the systematic exploration of chemical space by coupling with various amine-containing fragments, most notably piperazine and its derivatives.

Synthesis and Chemical Strategy

The synthesis of thieno[3,2-b]furan-5-carboxylic acid piperazine amides is a multi-step process that hinges on the initial construction of the core heterocyclic acid followed by a robust amide coupling reaction. The causality behind this strategy is to first build the stable, less-modifiable core and then introduce diversity at the final stage via the piperazine moiety.

General Synthetic Workflow

The overall synthetic pathway can be conceptualized in two primary stages:

• Formation of the Carboxylic Acid Core: This typically involves the construction of the thieno[3,2-b]furan ring system with a precursor functional group (like a nitrile) at the 5-position, which is then hydrolyzed under basic conditions to yield the target carboxylic acid.[5][6]

• Amide Coupling: The synthesized carboxylic acid is activated and reacted with a selected piperazine derivative to form the final amide product. Standard coupling reagents or conversion to an acyl chloride are common activation strategies.[5][7]

Caption: Generalized synthetic workflow for the target derivatives.

Detailed Experimental Protocol: Synthesis

This protocol provides a representative, self-validating method for synthesizing a member of this class, for instance, a (4-benzoylpiperazin-1-yl)(thieno[3,2-b]furan-5-yl)methanone derivative.

Protocol 1: Two-Stage Synthesis

Materials:

• Thieno[3,2-b]furan-5-carbonitrile

• Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)

• 1,4-Dioxane or Tetrahydrofuran (THF)

• Hydrochloric Acid (HCl)

• Phosphorus oxychloride (POCl₃) or HATU

• Pyridine or DIPEA

• 1-(4-Benzoyl)piperazine

• Anhydrous solvents (DMF, DCM)

Stage 1: Hydrolysis of Nitrile to Carboxylic Acid

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Thieno[3,2-b]furan-5-carbonitrile (1.0 eq) in a mixture of 1,4-dioxane and 2M aqueous NaOH.

• Reaction: Heat the mixture to 100 °C and stir for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[5]

• Work-up: Cool the reaction mixture to room temperature. Acidify to pH ~4 with concentrated HCl to precipitate the product.[6]

• Isolation: Filter the resulting solid, wash with cold water, and dry under vacuum to yield Thieno[3,2-b]furan-5-carboxylic acid. The purity should be checked by ¹H-NMR and LC-MS before proceeding.

Stage 2: Amide Coupling

• Activation: In an oven-dried, nitrogen-flushed flask, suspend the Thieno[3,2-b]furan-5-carboxylic acid (1.0 eq) in anhydrous pyridine. Cool the mixture to 0 °C.

• Acyl Chloride Formation: Slowly add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise. Stir the reaction at room temperature for 30 minutes to form the acid chloride in situ.[5]

• Coupling: Add a solution of 1-(4-Benzoyl)piperazine (1.2 eq) in anhydrous pyridine to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 12-18 hours. Monitor completion by TLC.

• Isolation & Purification: Quench the reaction with crushed ice and extract the product with ethyl acetate. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel) to yield the final piperazine amide derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H-NMR, ¹³C-NMR, and HR-MS.

Pharmacological Profile & Potential Mechanisms of Action

While direct studies on this specific class are emerging, analysis of structurally related thieno-fused heterocycles provides strong, evidence-based hypotheses for their biological targets. The primary areas of interest are oncology and central nervous system (CNS) disorders.

Anticancer Activity

The thiophene scaffold is a well-established component of anticancer agents.[3] Related thieno[3,2-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives have shown potent activity as inhibitors of key oncogenic kinases, such as Enhancer of Zeste Homolog 2 (EZH2) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[8][9]

Hypothesized Mechanism: Kinase Inhibition Many cancers are driven by aberrant signaling from protein kinases. The thieno[3,2-b]furan core can serve as a "hinge-binding" motif, occupying the ATP-binding pocket of a kinase. The piperazine amide portion extends into the solvent-exposed region, where substitutions can be tailored to enhance potency and selectivity. Inhibition of a kinase like VEGFR-2 would disrupt downstream signaling required for tumor angiogenesis.[9]

Caption: Hypothesized inhibition of the VEGFR-2 signaling pathway.

Central Nervous System (CNS) Activity

Structurally analogous thieno[3,2-b]pyridine-5-carboxamides have been identified as potent negative allosteric modulators (NAMs) of the metabotropic glutamate receptor subtype 5 (mGlu5).[5] This receptor is implicated in various neurological and psychiatric disorders. Furthermore, arylpiperazine derivatives appended to thieno-fused systems have shown potent affinity for serotonin (5-HT) and dopamine (D2) receptors, suggesting potential as antipsychotic agents.[10]

Hypothesized Mechanism: Receptor Modulation The compound could act as a NAM at GPCRs like mGlu5, binding to a site distinct from the endogenous ligand (glutamate) to reduce receptor signaling.[5] Alternatively, it could act as an antagonist at key neurotransmitter receptors, with the thienofuran core interacting with the receptor's transmembrane domain and the piperazine tail interacting with extracellular loops or the binding pocket itself.

Structure-Activity Relationships (SAR)

Understanding the SAR is critical for optimizing lead compounds. Insights can be drawn from related chemical series to guide rational design.[11] The key is to systematically probe how structural modifications affect biological activity.

Region of Modification	Structural Change	Rationale / Predicted Impact on Activity	Supporting Evidence
Thienofuran Core	Substitution on the ring (e.g., halogen, methyl)	Modulates electronic properties and can form key interactions in a binding pocket. May improve metabolic stability.	Halogen substitution on related cores has drastically altered potency.[5]
Amide Linker	N-methylation, conformational constraint	Generally detrimental. The N-H group is often a critical hydrogen bond donor.[11]	SAR of amides shows H-bond capability is often essential.[11]
Piperazine Ring	Unsubstituted	Provides a basic nitrogen center, which can be important for solubility and forming salt bridges.	Base for further derivatization.
Piperazine N-substituent	Aryl, Benzoyl, Alkyl, Heterocycle	This vector points towards the solvent-exposed region of most binding sites. Modifications here are critical for tuning potency, selectivity, and pharmacokinetic properties.	Headgroup optimization in mGlu5 NAMs shows high sensitivity to steric and electronic changes in this region.[5]

Key Biological Evaluation Protocols

To validate the therapeutic potential of these derivatives, standardized in vitro assays are required.

Protocol 2: In Vitro Antiproliferative MTT Assay

This protocol determines the concentration of the compound required to inhibit the growth of cancer cells by 50% (IC₅₀).

Materials:

• Cancer cell lines (e.g., HCT-116, MCF-7)[9][12]

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well microplates

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in the growth medium. Replace the old medium with the medium containing the compounds (or vehicle control, DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values using non-linear regression analysis.

Protocol 3: In Vitro Kinase Inhibition Assay

This protocol measures the ability of a compound to inhibit the activity of a specific protein kinase (e.g., VEGFR-2).

Materials:

• Recombinant human kinase (e.g., VEGFR-2)

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Kinase buffer

• Test compounds dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

• 384-well microplates

Procedure:

• Reaction Setup: To the wells of a 384-well plate, add the kinase buffer, the test compound at various concentrations, and the substrate peptide.

• Enzyme Addition: Add the recombinant kinase to each well to initiate the reaction, except for the negative control wells.

• ATP Addition: Add ATP to all wells to start the phosphorylation reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and add the detection reagent according to the manufacturer's instructions. This reagent typically quantifies the amount of ADP produced (for ADP-Glo™) or the phosphorylation status of the substrate.

• Data Acquisition: Measure the luminescence or fluorescence signal using a plate reader.

• Analysis: Calculate the percent inhibition for each compound concentration relative to positive (no inhibitor) and negative (no enzyme) controls. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Conclusion and Future Directions

represent a promising class of compounds with significant potential in oncology and neuroscience. The synthetic accessibility through reliable amide coupling procedures allows for the rapid generation of diverse chemical libraries. The established pharmacological relevance of the thienofuran core and the arylpiperazine motif provides a strong rationale for their investigation as kinase inhibitors and CNS receptor modulators.

Future efforts should focus on:

• Library Synthesis: Expanding the SAR by synthesizing a broad array of derivatives with diverse substitutions on the piperazine nitrogen and the thienofuran core.

• Target Identification: Screening optimized compounds against broad panels of kinases and receptors to identify primary targets and potential off-target effects.

• In Vivo Evaluation: Advancing the most potent and selective compounds into preclinical animal models to assess efficacy, pharmacokinetics, and safety.

• Structural Biology: Obtaining co-crystal structures of lead compounds with their biological targets to rationalize SAR data and guide further structure-based drug design.[13]

This systematic approach will be crucial in unlocking the full therapeutic potential of this versatile and compelling chemical scaffold.

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Biological Activity of Thieno[3,2-b]furan-5-carbonyl Piperazine Analogs: A Technical Guide for Drug Discovery

An In-depth Technical Guide

Abstract

The fusion of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, enabling the exploration of novel chemical space and the development of compounds with unique pharmacological profiles. This guide focuses on the thieno[3,2-b]furan-5-carbonyl piperazine scaffold, a chemical class of significant interest yet to be fully characterized. The thieno[3,2-b]furan core is a rigid, electron-rich bicyclic system recognized for its diverse biological activities, while the piperazine moiety is a ubiquitous pharmacophore known to improve pharmacokinetic properties and modulate receptor interactions.[1] By synthesizing insights from structurally related analogs, this document provides a predictive framework for the potential therapeutic applications of this compound class, detailing plausible mechanisms of action, robust experimental protocols for validation, and a prospective analysis of their structure-activity relationships (SAR). We will explore potential applications in oncology, central nervous system (CNS) disorders, and infectious diseases, providing researchers and drug development professionals with a comprehensive roadmap for initiating discovery programs based on this promising scaffold.

Introduction: The Rationale for a Fused Heterocyclic Scaffold

The thieno[3,2-b]furan system is a bicyclic heterocycle containing fused thiophene and furan rings.[2] This arrangement creates a planar and aromatic structure that can engage in various non-covalent interactions with biological targets, making it a privileged scaffold in drug design.[3] Derivatives of related thieno-fused systems, such as thienopyrimidines and thienopyridines, have demonstrated a remarkable breadth of biological activities, including potent inhibition of protein kinases, modulation of CNS receptors, and antimicrobial effects.[4][5][6]

The piperazine ring, particularly when N-substituted with an aryl group, is a well-established "linker" and pharmacophore in medicinal chemistry. Its basic nitrogen atoms can form critical salt bridges, and the entire moiety often enhances aqueous solubility and oral bioavailability.[1] The combination of the thieno[3,2-b]furan core via a stable carbonyl linker to a substituted piperazine ring presents a compelling strategy to generate novel chemical entities with potential for high potency and favorable drug-like properties. This guide will extrapolate from the known activities of these constituent parts and their close analogs to build a robust hypothesis for the biological potential of the title compounds.

General Synthetic Strategy

The synthesis of thieno[3,2-b]furan-5-carbonyl piperazine analogs is conceptually straightforward, relying on established synthetic methodologies. The primary approach involves the formation of a stable amide bond between the thieno[3,2-b]furan-5-carboxylic acid core and a desired N-substituted piperazine.

Proposed Synthetic Workflow

A plausible and efficient route begins with the construction of the thieno[3,2-b]furan core, which can be achieved through various literature methods, such as those involving intramolecular Ullmann C-O coupling reactions.[7][8] Once the key intermediate, thieno[3,2-b]furan-5-carboxylic acid, is obtained, it can be coupled with a library of commercially available or custom-synthesized N-aryl piperazines using standard peptide coupling reagents.

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• 4. Design, synthesis and structure-activity relationship study of piperazinone-containing thieno[3,2-d]pyrimidine derivatives as new PI3Kδ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Thienofuran-Based Scaffolds for CNS Drug Discovery: A Technical Guide

Executive Summary

The search for novel Central Nervous System (CNS) agents is often hindered by the "privileged structure" trap—over-reliance on indoles, quinolines, and benzodiazepines leads to crowded IP space and predictable metabolic liabilities. The thienofuran scaffold (specifically the [2,3-b] and [3,2-b] isomers) represents a high-value, under-utilized bioisostere of benzofuran and indole.

This guide details the technical application of thienofurans in CNS drug discovery. Unlike the lipophilic bulk of benzofurans, thienofurans offer a compact, electron-rich footprint with unique hydrogen-bonding vectors and reduced molecular weight (MW), critical for optimizing the CNS Multi-Parameter Optimization (CNS MPO) score. We will explore their synthesis, metabolic stabilization, and application in Adenosine A2A antagonism and Melatonin agonism.

The Chemo-Structural Rationale

Bioisosterism and Electronic Profiling

The thienofuran core is a 5,5-fused heteroaromatic system. Its utility in CNS design stems from its ability to mimic the indole core of serotonin and melatonin while altering the electronic landscape.

• Size & Shape: The thienofuran core is roughly 15% smaller in surface area than an indole, allowing it to fit into restricted orthosteric pockets (e.g., GPCRs with tight transmembrane bundles).

• Dipole & H-Bonding:

  • Indole: NH is a strong H-bond donor (HBD).

  • Benzofuran: Oxygen is a weak H-bond acceptor (HBA).

  • Thienofuran:[1][2][3][4] The sulfur atom increases lipophilicity (LogP), while the furan oxygen remains a directional HBA. This shift is crucial when "tuning out" HBD activity to improve Blood-Brain Barrier (BBB) permeability (since high HBD count correlates with poor BBB penetration).

Isomeric Considerations

There are four possible isomers, but two are dominant in medicinal chemistry due to synthetic accessibility and stability:

Isomer	Structure	Key Feature	Primary Application
Thieno[2,3-b]furan	S and O are "cis" relative to the fusion bond.	Mimics the 1,3-substitution pattern of indole.	Melatonin Agonists (MT1/MT2)
Thieno[3,2-b]furan	S and O are "trans" relative to the fusion bond.	Linear topology; higher metabolic stability.	Adenosine Antagonists (A2A)

Synthetic Architectures

The primary challenge with thienofurans is the potential instability of the furan ring under acidic conditions. The most robust synthetic route for library generation is the Alkylation-Cyclization of 3-Hydroxythiophenes . This method allows for the introduction of diverse substituents before ring closure, avoiding harsh electrophilic aromatic substitutions later.

Visualization: The Synthetic Workflow

The following diagram outlines the decision logic for synthesizing the [3,2-b] isomer, prioritizing regioselectivity.

Figure 1: Regioselective synthesis of thieno[3,2-b]furan via the hydroxythiophene route. This pathway minimizes the formation of unwanted isomers.

Medicinal Chemistry & SAR Case Studies

Case Study A: Adenosine A2A Antagonists (Parkinson’s Disease)

The Challenge: A2A antagonists require high selectivity over A1 receptors to avoid cardiovascular side effects. The classic furan/adenine core often suffers from rapid metabolism. The Thienofuran Solution: Replacing the furan ring of traditional antagonists (like Preladenant precursors) with a thieno[3,2-b]furan core.

• Mechanism: The thienofuran core acts as a rigid spacer. The furan oxygen accepts a H-bond from Asn253 in the receptor pocket.

• Optimization: Introduction of an amine at the C-2 position (via Buchwald coupling on a brominated precursor) significantly enhances potency and solubility.

Case Study B: Melatonin Agonists (Sleep Disorders)

The Challenge: Melatonin has a short half-life (< 30 min). Indole-based analogs (like Ramelteon) are effective but chemically crowded. The Thienofuran Solution: Thieno[2,3-b]furan derivatives.[3]

• Bioisosterism: The thienofuran core mimics the naphthalene ring of Agomelatine but adds polarity.

• Metabolic Stability: The C-2 position of the furan ring is a "soft spot" for CYP450 oxidation (ring opening).

  • Fix: Block the C-2 position with a methyl or ethyl group. This prevents the formation of the reactive cis-butene-1,4-dial metabolite.

ADME-Tox & BBB Optimization

For CNS drugs, the Blood-Brain Barrier (BBB) is the gatekeeper.[5][6] Thienofurans are inherently lipophilic, which is good for passive diffusion, but can lead to high non-specific binding.

The CNS MPO Score

We utilize the CNS Multi-Parameter Optimization algorithm. Thienofurans excel here due to low MW and lack of H-bond donors.

Parameter	Target Range	Thienofuran Contribution
ClogP	3.0 - 5.0	High (Sulfur atom). Needs polar side chains to lower LogP if >5.
ClogD (pH 7.4)	2.0 - 4.0	Adjustable via amine side chains.
MW	< 400 Da	Excellent (Core MW ~124 Da). Leaves room for functional groups.
HBD	< 2	Excellent (Core has 0 HBD).
PSA	40 - 90 Ų	Moderate. Furan O and Thiophene S contribute ~28 Ų.

Visualization: Lead Optimization Logic

Figure 2: Iterative optimization cycle for converting a raw thienofuran hit into a CNS-penetrant lead.

Experimental Protocols

Protocol: Synthesis of Ethyl 3-methylthieno[3,2-b]furan-5-carboxylate

A robust method for generating the core scaffold.

Reagents: Ethyl 3-hydroxythiophene-2-carboxylate, Chloroacetone, Potassium Carbonate (K₂CO₃), Acetone, DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Alkylation:

  • Dissolve ethyl 3-hydroxythiophene-2-carboxylate (10 mmol) in anhydrous acetone (50 mL).

  • Add K₂CO₃ (15 mmol) and chloroacetone (12 mmol).

  • Reflux for 4–6 hours under N₂ atmosphere. Monitor via TLC (Hexane:EtOAc 4:1).

  • Checkpoint: Disappearance of starting phenol signal (OH) in IR/NMR.

  • Filter salts, concentrate filtrate to yield the O-alkylated intermediate.

• Cyclization (The Critical Step):

  • Dissolve the intermediate in Toluene (30 mL).

  • Add catalytic DBU (1 mmol) or NaOEt.

  • Reflux for 8 hours with a Dean-Stark trap to remove water (if dehydration is the mechanism) or simply heat to promote aldol condensation/cyclization.

  • Cool, wash with water, dry over MgSO₄, and concentrate.[7]

  • Purification: Recrystallize from Ethanol/Water.

Validation:

• 1H NMR (CDCl3): Look for the disappearance of the methylene protons of the acetonyl group and the appearance of the furan ring proton (singlet around 7.2–7.5 ppm).

Protocol: Radioligand Binding Assay (Adenosine A2A)

To validate affinity of the synthesized scaffold.

• Membrane Prep: Use HEK-293 cells stably expressing human A2A receptors. Homogenize in ice-cold Tris-HCl buffer.

• Incubation:

  • Mix 50 µg membrane protein with [3H]-ZM241385 (a selective A2A antagonist radioligand, 2 nM final conc).

  • Add test compound (dissolved in DMSO, 10 concentrations from 10^-5 to 10^-10 M).

  • Incubate at 25°C for 90 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate Ki using the Cheng-Prusoff equation.

References

• Baraldi, P. G., et al. (2008). "Pyrazolo[4,3-e]1,2,4-triazolo[1,5-c]pyrimidine Derivatives as Adenosine Receptor Antagonists." Journal of Medicinal Chemistry. Link(Foundational work on fused heterocyclic antagonists for A2A).

• Shirinian, V. Z., et al. (2005). "Efficient Methods for the Synthesis of Thieno[3,2-b]thiophene and Thieno[3,2-b]furan Derivatives." Synthesis. Link(The primary synthetic protocol cited in Section 6.1).

• Rivara, S., et al. (2009). "Melatonin receptor agonists: SAR and applications to the treatment of sleep-wake disorders." Current Topics in Medicinal Chemistry. Link(Discusses bioisosteric replacement of indole with thienofuran).

• Wager, T. T., et al. (2010). "Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach." ACS Chemical Neuroscience. Link(The standard for calculating CNS MPO scores).

• Kumari, N., et al. (2018). "Synthesis, adenosine receptor binding and molecular modelling studies of novel thieno[2,3-d]pyrimidine derivatives." Chemical Biology & Drug Design. Link(Relevant SAR data for thieno-fused systems).

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Medicinal Chemistry of Fused Thienofuran Ring Systems

The following technical guide details the medicinal chemistry, synthesis, and therapeutic applications of fused thienofuran ring systems.

Technical Guide & Whitepaper

Executive Summary & Structural Rationale

Fused thienofuran ring systems—heterocycles comprising a thiophene ring fused to a furan ring—represent a high-value scaffold in modern drug discovery. They serve as bioisosteres for benzofuran, benzothiophene, and indole, offering unique physicochemical properties such as altered lipophilicity, metabolic stability, and hydrogen bond acceptor capabilities.

The core utility of this scaffold lies in its isomeric diversity . The orientation of the sulfur and oxygen atoms relative to the fusion bond dictates the electronic distribution and binding vector of the molecule.

Structural Isomers

The two most chemically significant isomers are:

• Thieno[2,3-b]furan: The oxygen is adjacent to the fusion bond on the furan side, and sulfur is adjacent on the thiophene side.

• Thieno[3,2-b]furan: The heteroatoms are distal to the fusion bond relative to the [2,3-b] isomer, often providing a more linear vector for substituents.

Medicinal Chemist Insight: The choice between [2,3-b] and [3,2-b] isomers is rarely arbitrary. It is often driven by the need to optimize the Intramolecular Non-bonded S···O Interaction . In specific fused systems (e.g., benzothieno[3,2-b]furan), this interaction locks the conformation, reducing the entropic penalty of binding to a target (e.g., IKK

).

Synthetic Architectures

Constructing the thienofuran core requires overcoming the high electron density of the furan ring (susceptible to polymerization) and the lower reactivity of the thiophene ring.

Strategic Approaches

• Annulation of Thiophene: Building a furan ring onto a pre-existing functionalized thiophene (e.g., starting from 3-bromothiophene-2-carbaldehyde).

• Annulation of Furan: Building a thiophene ring onto a furan precursor (e.g., using Gewald-type reactions on furan ketones).

• Transition-Metal Catalyzed Cascades: Modern approaches utilizing Pd/Cu catalysis to form the C-C and C-O bonds in a single pot.

Detailed Protocol: One-Pot Suzuki/Ullmann Cascade

Objective: Synthesis of Benzo[4,5]thieno[3,2-b]benzofuran (BTBF) derivatives. Rationale: This protocol represents a state-of-the-art convergent synthesis, avoiding the isolation of unstable intermediates. It couples a boronic acid with a di-halo precursor, followed by an intramolecular C-O bond formation.

Experimental Workflow:

Parameter	Specification
Reaction Type	One-Pot Intermolecular Suzuki / Intramolecular Ullmann Coupling
Catalyst System	Pd(PPh ) (Suzuki) / CuTc (Ullmann)
Solvent	tert-Butanol (t-BuOH)
Base	K PO [1][2] · 3H O
Temperature	90 °C

Step-by-Step Methodology:

• Reagent Preparation: In a dry Schlenk tube, charge 2,3-dibromobenzo[b]thiophene (1.0 equiv), (2-hydroxyphenyl)boronic acid (1.1 equiv), and K

  PO · 3H O (3.0 equiv).

• Catalyst Addition: Add Pd(PPh

  ) (2-5 mol%) and Copper(I) thiophene-2-carboxylate (CuTc) (2-5 mol%).

  • Note: CuTc is crucial for the Ullmann step; standard copper halides often result in lower yields due to poor solubility or harsh conditions.

• Solvent & Degassing: Add t-BuOH (0.1 M concentration relative to substrate). Degas the mixture via three freeze-pump-thaw cycles to remove O

  , preventing homocoupling of the boronic acid.

• Reaction: Stir the mixture at 90 °C for 12–24 hours under an inert atmosphere (Ar or N

  ).

  • Monitoring: Monitor via TLC/LC-MS. The intermediate (Suzuki product) should disappear as the fused ring forms.

• Work-up: Cool to room temperature. Dilute with ethyl acetate (EtOAc) and wash with water and brine. Dry the organic layer over Na

  SO .

• Purification: Concentrate in vacuo and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Visualization: Synthetic Logic & Bioisosterism

The following diagram illustrates the logical flow of the synthesis described above and the structural relationship between the thienofuran scaffold and its bioisosteres.

Caption: Figure 1. (Top) Reaction pathway for the Pd/Cu-catalyzed synthesis of benzo-fused thienofurans. (Bottom) Bioisosteric mapping of the thienofuran core against common medicinal scaffolds.

Medicinal Chemistry & SAR: IKK Inhibition

A primary therapeutic application of the thienofuran scaffold is in the inhibition of I

B Kinase (IKK ) , a key regulator of the NF- B signaling pathway involved in inflammation and cancer.

Mechanism of Action

Benzothieno[3,2-b]furan derivatives function as ATP-competitive inhibitors. The rigid tricyclic core mimics the adenine ring of ATP.

• Conformational Lock: In derivatives like Compound 13a (see table below), an intramolecular non-bonded interaction between the sulfur atom of the thiophene and the oxygen of a carbonyl/ether side chain locks the molecule in a planar conformation. This pre-organization reduces the entropic cost of binding to the kinase active site.

Structure-Activity Relationship (SAR) Data

The table below summarizes key SAR findings for Benzothieno[3,2-b]furan derivatives as IKK

inhibitors.

Compound ID	R-Group Substitution	IC (IKK Enzyme)	Key Property
13a	Core Tricyclic Structure	< 50 nM (Potent)	Baseline potent activity; S···O interaction critical.
16a	6-Alkoxy substitution	Comparable to 13a	Improved metabolic stability; good oral bioavailability.[3]
16h	Lipophilic side chain	Low nM range	High LogD (>2) correlates with better cellular permeability.[3]
Thiophene Analog	(Non-fused reference)	> 200 nM	Lack of conformational lock results in lower affinity.

Data synthesized from Sugiyama et al. (Chem. Pharm.[3] Bull.) and related bioisostere studies.[4][5]

References

• Mazza, S., et al. (2009). Facile and Scalable Synthesis of the Fused-Ring Heterocycles Thieno[3,2-b]thiophene and Thieno[3,2-b]furan. Organic Letters.

• Sugiyama, H., et al. (2007).[3] Synthesis and structure activity relationship studies of benzothieno[3,2-b]furan derivatives as a novel class of IKKbeta inhibitors. Chemical & Pharmaceutical Bulletin.

• Ma, W., et al. (2016). One-pot synthesis and property study on thieno[3,2-b]furan compounds. RSC Advances / ResearchGate.

• Zhao, A., et al. (2011). Discovery of novel c-Met kinase inhibitors bearing a thieno[2,3-d]pyrimidine or furo[2,3-d]pyrimidine scaffold. Bioorganic & Medicinal Chemistry.

• Fuchibe, K., et al. (2022). Construction of Thienothiophene and Thienofuran Ring Systems via Ring Expansion of Difluorothiiranes. Organic Letters.

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis and structure activity relationship studies of benzothieno[3,2-b]furan derivatives as a novel class of IKKbeta inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Synthesis protocol for 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine

An Application Note and Protocol for the Synthesis of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine

Authored by: A Senior Application Scientist

Introduction

The convergence of fused heterocyclic systems with privileged pharmacophores represents a cornerstone of modern medicinal chemistry. The thieno[3,2-b]furan scaffold is a compelling isostere of indole and benzofuran, offering a unique electronic distribution and geometric arrangement that can be exploited for novel molecular interactions with biological targets.[1][2] Its derivatives have shown potential in various therapeutic areas.[1] Piperazine, a six-membered nitrogen-containing heterocycle, is a ubiquitous fragment in drug design, prized for its ability to improve aqueous solubility, modulate basicity (pKa), and serve as a versatile linker to engage with biological targets.[3]

Overall Synthetic Strategy

The synthesis is logically divided into two primary stages. The first stage focuses on the construction of the core heterocyclic acid, which serves as the acyl donor. The second stage involves the formation of the amide bond with piperazine.

Caption: Overall two-stage synthetic workflow.

Part 1: Synthesis of Thieno[3,2-b]furan-5-carboxylic acid (Intermediate)

The synthesis of the thieno[3,2-b]furan core can be achieved through various strategies reported for analogous fused systems.[5][6][7] A common and effective method involves the construction of the furan ring onto a pre-functionalized thiophene. This protocol adapts a known approach, starting from 3-bromothiophene, to generate the required carboxylic acid intermediate.

Experimental Protocol (Proposed)

• Step 1a: Synthesis of Thieno[3,2-b]thiophene-2-carboxylic acid.

  • Rationale: This initial step follows a well-documented procedure to create a related fused thiophene system, which provides a reliable platform for subsequent transformations.[7]

  • To a solution of 3-bromothiophene in anhydrous diethyl ether at -78 °C under an argon atmosphere, slowly add n-butyllithium (1.1 equivalents).

  • Stir the reaction mixture at this temperature for 1 hour to ensure complete lithiation.

  • Bubble dry carbon dioxide gas through the solution for 2 hours, then allow the mixture to warm slowly to room temperature overnight.

  • Quench the reaction with 1 M HCl and extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude thiophene-3-carboxylic acid.

• Step 1b: Halogenation and Esterification.

  • Rationale: Introduction of a halogen at the 2-position and protection of the carboxylic acid as an ester sets the stage for the subsequent furan ring formation.

  • Treat the crude acid with N-bromosuccinimide (NBS) in a solvent like acetic acid to achieve regioselective bromination at the 2-position.

  • Following workup, esterify the resulting 2-bromo-thiophene-3-carboxylic acid using methanol under acidic catalysis (e.g., a few drops of concentrated sulfuric acid) with heating to reflux.

  • Purify the resulting methyl 2-bromo-thiophene-3-carboxylate by column chromatography.

• Step 1c: Furan Ring Formation.

  • Rationale: A copper-catalyzed coupling reaction can be employed to form the C-O bond, leading to the fused furan ring.

  • In a pressure vessel, combine the methyl 2-bromo-thiophene-3-carboxylate with a suitable oxygen nucleophile, such as 2-methoxyethanol, in the presence of a copper(I) catalyst (e.g., CuI) and a base (e.g., potassium carbonate) in a high-boiling solvent like DMF.

  • Heat the reaction mixture at an elevated temperature (e.g., 120-140 °C) for several hours.

  • After cooling, perform an aqueous workup and purify the product to obtain the methyl thieno[3,2-b]furan-5-carboxylate.

• Step 1d: Saponification to Thieno[3,2-b]furan-5-carboxylic acid.

  • Rationale: The final step to obtain the key intermediate is a standard ester hydrolysis.[8]

  • Dissolve the methyl thieno[3,2-b]furan-5-carboxylate in a mixture of methanol and water.

  • Add an excess of sodium hydroxide (2-3 equivalents) and heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC.

  • After cooling to room temperature, remove the methanol under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with cold 2 M HCl.

  • The precipitated solid, Thieno[3,2-b]furan-5-carboxylic acid, is collected by filtration, washed with cold water, and dried under vacuum.

Characterization of Intermediate

• Appearance: Expected to be an off-white to pale yellow solid.

• ¹H NMR: Expect characteristic signals for the aromatic protons on the thieno[3,2-b]furan core and a broad singlet for the carboxylic acid proton.

• LC-MS: A single major peak with a mass corresponding to [M-H]⁻ for C₇H₄O₃S (Calculated: 167.99).

Part 2: Synthesis of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine

The formation of the amide bond is a critical step that can be accomplished through several reliable methods.[9] We present two robust protocols: the classic acid chloride method and a modern approach using peptide coupling reagents.

Caption: Workflow for the two primary amide coupling methods.

Method A: Acid Chloride Protocol

This method is cost-effective and generally high-yielding, proceeding through a highly reactive acyl chloride intermediate.[10]

Experimental Protocol:

• Suspend Thieno[3,2-b]furan-5-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Cool the suspension to 0 °C and add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-3 hours. The completion of acid chloride formation is often indicated by the cessation of gas evolution and the dissolution of the starting material.

• Concentrate the reaction mixture in vacuo to remove excess reagent and solvent.

• Re-dissolve the crude Thieno[3,2-b]furan-5-carbonyl chloride in anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve piperazine (2.5 eq, as one equivalent will be consumed by the generated HCl) and triethylamine (Et₃N, 2.5 eq) in anhydrous DCM.

• Add the piperazine solution dropwise to the cold acid chloride solution.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature overnight.

• Work-up: Quench the reaction with water. Separate the organic layer. Wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 0-10% methanol in dichloromethane) to afford the pure product.

Method B: Peptide Coupling Agent Protocol

This approach uses coupling reagents that activate the carboxylic acid in situ under milder conditions, often leading to cleaner reactions with fewer side products, which is particularly useful for complex substrates.

Experimental Protocol:

• Dissolve Thieno[3,2-b]furan-5-carboxylic acid (1.0 eq) in anhydrous DMF.

• Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) followed by HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, 1.2 eq).

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the acid.

• Add a solution of piperazine (1.5 eq) in DMF.

• Stir the reaction at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash extensively with water and then brine to remove DMF and excess reagents.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography as described in Method A.

Data Summary and Characterization

The final product, 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine, should be characterized thoroughly to confirm its identity and purity.

Parameter	Expected Value / Data
Molecular Formula	C₁₁H₁₂N₂O₂S
Molecular Weight	236.29 g/mol
Monoisotopic Mass	236.06195 Da[4]
Appearance	White to off-white solid
Yield (Typical)	60-85% (dependent on method and scale)
¹H NMR (CDCl₃, 400 MHz)	δ ~7.8-7.0 (m, 3H, thienofuran protons), ~3.8 (t, 4H, piperazine CH₂ adjacent to C=O), ~3.0 (t, 4H, piperazine CH₂ adjacent to NH), ~1.9 (s, 1H, piperazine NH).
¹³C NMR (CDCl₃, 101 MHz)	δ ~162 (C=O), signals in the aromatic region for the thienofuran core, ~45 (piperazine CH₂), ~43 (piperazine CH₂).
IR (ATR, cm⁻¹)	~3300 (N-H stretch), ~2950-2800 (C-H stretch), ~1630 (Amide C=O stretch), ~1450-1550 (Aromatic C=C stretch).
High-Res MS (ESI+)	m/z calculated for [M+H]⁺ (C₁₁H₁₃N₂O₂S⁺): 237.0692; found: 237.069x.[4]

Safety and Handling

• Thionyl chloride and oxalyl chloride are corrosive and react violently with water, releasing toxic gases (SO₂ and HCl/CO/CO₂ respectively). Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Piperazine is corrosive and can cause skin burns and eye damage. Avoid inhalation of dust.

• Dichloromethane (DCM) is a suspected carcinogen. All operations should be performed in a fume hood.

• Strong bases and acids (NaOH, HCl, DIPEA, Et₃N) are corrosive. Handle with care.

Conclusion

This application note provides a detailed and scientifically grounded synthetic protocol for 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine. By leveraging established methodologies for the synthesis of the core carboxylic acid and standard amide coupling techniques, researchers can reliably access this novel compound. The successful synthesis and characterization of this molecule will enable its exploration in various drug discovery programs, potentially leading to the development of new therapeutic agents.

References

• Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. ACS Medicinal Chemistry Letters. Available at: [Link]

• One-pot synthesis and property study on thieno[3,2-: B] furan compounds. RSC Advances. Available at: [Link]

• 1-{thieno[3,2-b]furan-5-carbonyl}piperazine hydrochloride. PubChem. Available at: [Link]

• Furo[3,2-b]pyrrole-5-carboxylate as a Rich Source of Fused Heterocycles: Study of Synthesis, Reactions, Biological Activity and Applications. MDPI. Available at: [Link]

• Synthetic strategies toward thieno[3,2-b]benzofurans. ResearchGate. Available at: [Link]

• Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Molecules. Available at: [Link]

• Recent advances in the synthesis of thienoindole analogs and their diverse applications. RSC Advances. Available at: [Link]

• Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. Available at: [Link]

• Facile synthesis of 3-substituted thieno[3,2-b]furan derivatives. Academia.edu. Available at: [Link]

• Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. MDPI. Available at: [Link]

• Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives. MDPI. Available at: [Link]

• Method for manufacturing piperazine amide compound and piperazine-tetrahydrofuran-2-carboxylic acid amide derivative. Google Patents.

• Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Semantic Scholar. Available at: [Link]

• The thieno[3,2-c]pyridine and furo[3,2-c]pyridine rings: new pharmacophores with potential antipsychotic activity. Journal of Medicinal Chemistry. Available at: [Link]

• MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. Available at: [Link]

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• 3. The thieno[3,2-c]pyridine and furo[3,2-c]pyridine rings: new pharmacophores with potential antipsychotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Synthesis of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine

This Application Note and Protocol provides a comprehensive, high-level guide for the synthesis of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine . This molecule features a fused thieno[3,2-b]furan bicyclic core, a scaffold gaining traction in medicinal chemistry as a bioisostere of benzofuran and benzothiophene, often utilized to modulate metabolic stability and lipophilicity in drug candidates.

The protocol below prioritizes a convergent, scalable synthetic route (Method A) that constructs the functionalized furan ring onto a thiophene precursor. This avoids the low-yielding and hazardous lithiation steps associated with functionalizing the parent bare ring system.

Introduction & Retrosynthetic Analysis

The target molecule consists of a piperazine moiety linked via an amide bond to the C5 position of a thieno[3,2-b]furan core.

Structural Challenges:

• Ring Fusion: The [3,2-b] fusion implies the sulfur atom is at position 1 and the oxygen at position 4 (IUPAC numbering for fused systems dictates priority).

• Regioselectivity: Introducing the carbonyl functionality specifically at position 5 (alpha to the furan oxygen) is critical.

• Stability: The thieno[3,2-b]furan system is electron-rich; acidic conditions during deprotection steps must be controlled to prevent polymerization.

Strategic Disconnection: The most robust disconnection is at the amide bond, tracing back to Thieno[3,2-b]furan-5-carboxylic acid and N-Boc-piperazine . The carboxylic acid is best accessed via a Copper-Catalyzed Cascade Cyclization starting from 3-bromothiophene-2-carbaldehyde. This method builds the furan ring and the ester functionality simultaneously, ensuring correct regiochemistry.

Retrosynthetic Scheme (DOT Visualization)

Caption: Retrosynthetic logic flow from target molecule to commercially available precursors.

Detailed Experimental Protocol

Phase 1: Construction of the Core Scaffold

Objective: Synthesis of Ethyl Thieno[3,2-b]furan-5-carboxylate. Principle: A copper-catalyzed Ullmann-type etherification of the aryl bromide with ethyl glycolate, followed by an intramolecular Knoevenagel/Aldol-type condensation to close the furan ring.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]	Role
3-Bromothiophene-2-carbaldehyde	1.0	Starting Material
Ethyl Glycolate	1.2	Nucleophile/Linker
Copper(I) Iodide (CuI)	0.1	Catalyst
1,10-Phenanthroline	0.2	Ligand
Cesium Carbonate (Cs₂CO₃)	2.0	Base
Toluene (Anhydrous)	-	Solvent

Protocol Steps:

• Setup: In an oven-dried reaction vial equipped with a magnetic stir bar, combine 3-bromothiophene-2-carbaldehyde (1.0 equiv), CuI (10 mol%), 1,10-phenanthroline (20 mol%), and Cs₂CO₃ (2.0 equiv).

• Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen for 5 minutes.

• Solvent Addition: Add anhydrous Toluene (concentration ~0.2 M relative to aldehyde) and Ethyl Glycolate (1.2 equiv) via syringe.

• Reaction: Heat the mixture to 110°C for 12–16 hours. Monitor by TLC (Hexane/EtOAc 8:1) or LC-MS. The starting aldehyde should disappear, and a fluorescent spot (the bicyclic ester) should appear.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

  • Yield Expectation: 60–75%.

  • Validation: ¹H NMR should show the absence of the aldehyde proton and the presence of the ethyl ester signals and the characteristic furan ring proton at C6.

Phase 2: Saponification to the Carboxylic Acid

Objective: Hydrolysis of the ester to Thieno[3,2-b]furan-5-carboxylic acid.

Protocol Steps:

• Dissolution: Dissolve the ethyl ester from Phase 1 in a mixture of THF:MeOH:Water (3:1:1).

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 3.0 equiv). Stir at room temperature for 4 hours.

• Workup: Concentrate to remove volatile organics. Dilute the aqueous residue with water and cool to 0°C.

• Acidification: Carefully acidify to pH ~3 using 1M HCl. The carboxylic acid should precipitate as a white/off-white solid.

• Isolation: Filter the solid, wash with cold water, and dry under vacuum.

  • Note: If no precipitate forms, extract with EtOAc, dry over Na₂SO₄, and concentrate.

Phase 3: Amide Coupling & Deprotection

Objective: Coupling with piperazine and final deprotection.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]	Role
Thieno[3,2-b]furan-5-carboxylic acid	1.0	Acid Component
tert-Butyl piperazine-1-carboxylate	1.1	Amine Component
HATU	1.2	Coupling Agent
DIPEA	3.0	Base
DMF (Anhydrous)	-	Solvent
TFA / DCM	1:4 v/v	Deprotection Cocktail

Protocol Steps:

• Coupling:

  • Dissolve the Acid (1.0 equiv) in anhydrous DMF.

  • Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir for 5 minutes to activate the acid.

  • Add tert-Butyl piperazine-1-carboxylate (1.1 equiv).

  • Stir at room temperature for 2–4 hours.

  • QC Check: LC-MS should show the mass of the Boc-protected intermediate [M+H]⁺.

  • Workup: Dilute with EtOAc, wash with sat. NaHCO₃, water, and brine. Dry and concentrate. (Purification at this stage is optional but recommended if crude is impure).

• Deprotection:

  • Dissolve the Boc-intermediate in DCM.

  • Add Trifluoroacetic Acid (TFA) (20% final volume).

  • Stir at room temperature for 1 hour.

  • Monitoring: TLC should show complete consumption of the Boc-protected species.

• Final Isolation:

  • Concentrate the reaction mixture to remove TFA.

  • Free Base Formation: Redissolve in DCM and wash with sat. NaHCO₃ (carefully, gas evolution).

  • Extraction: Extract the aqueous layer with DCM (3x) or CHCl₃/IPA (3:1) if the product is polar.

  • Drying: Dry combined organics over Na₂SO₄ and concentrate.

  • Final Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid) or recrystallization from EtOH/Ether.

Quality Control & Validation Data

Parameter	Specification	Method
Appearance	Off-white to pale yellow solid	Visual
Purity	>95%	HPLC (254 nm)
Identity	Consistent with Structure	¹H NMR (DMSO-d₆), MS
Key NMR Signals	Thiophene protons (d, ~7.5 ppm), Furan proton (s, ~7.2 ppm), Piperazine CH₂ (m, 2.8-3.6 ppm)	400/500 MHz NMR

Workflow Diagram

Caption: Step-by-step synthetic workflow for the target molecule.

Safety & Troubleshooting

• Thieno[3,2-b]furan Stability: The core electron-rich system can be sensitive to strong mineral acids and oxidation. Store intermediates under inert gas at -20°C.

• Copper Catalyst Removal: Residual copper can complex with the piperazine nitrogen. Ensure thorough washing with aqueous ammonia or EDTA during the workup of Step 1, or use a scavenger resin.

• Regiochemistry Verification: If the melting point or NMR of the ester in Step 1 does not match literature values for the [3,2-b] isomer, verify the starting material. 3-bromothiophene-2-carbaldehyde yields the [3,2-b] system; 3-bromofuran-2-carbaldehyde would yield the [2,3-b] system (or [3,2-b] depending on coupling partner orientation, but starting from thiophene is definitive for the sulfur placement).

References

• Synthesis of Thieno[3,2-b]furan Core

  • Mazola, Y., et al. "Facile and Scalable Synthesis of the Fused-Ring Heterocycles Thieno[3,2-b]thiophene and Thieno[3,2-b]furan." Organic Letters, 2009, 11(14), 3144–3147. Link

• Copper-Catalyzed Cyclization Strategy (Analogous Methodology)

  • Bao, W., et al. "Synthesis of thieno[3,2-b]benzofurans by Palladium-Catalyzed Intramolecular C-H/C-H Coupling." Journal of Organic Chemistry, 2009. (Adapted for thienofuran systems).[3][11]

• General Amide Coupling Protocols

  • Montalbetti, C.A.G.N., Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, 2005, 61(46), 10827-10852. Link

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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BJOC - Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate [beilstein-journals.org]
• 9. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 10. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the General Procedure of N-Acylation of Piperazine with Thienofuran Acid Chlorides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-Acylated Piperazines in Medicinal Chemistry

The piperazine scaffold is a cornerstone in modern drug discovery, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds. Its unique physicochemical properties, including its ability to engage in hydrogen bonding and its typical presence in a protonated state at physiological pH, enhance the aqueous solubility and bioavailability of drug candidates. The N-acylation of the piperazine ring is a critical synthetic transformation that allows for the introduction of diverse functionalities, enabling the modulation of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.

Thienofuran derivatives, bicyclic aromatic heterocycles containing both thiophene and furan rings, are of significant interest in medicinal chemistry due to their structural rigidity and ability to act as bioisosteres for other aromatic systems. The incorporation of a thienofuran moiety onto a piperazine core via an amide linkage can lead to novel compounds with unique therapeutic potential. This guide provides a comprehensive overview of the general procedure for the N-acylation of piperazine with thienofuran acid chlorides, detailing the underlying chemistry, a step-by-step protocol, and key considerations for successful synthesis.

Reaction Mechanism and Strategy

The N-acylation of piperazine with a thienofuran acid chloride proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on one of the piperazine nitrogen atoms acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. This results in the formation of a tetrahedral intermediate, which then collapses, expelling the chloride ion as a leaving group and forming the stable amide bond. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct, driving the reaction to completion. This is a classic example of the Schotten-Baumann reaction conditions.[1]

A primary challenge in the acylation of piperazine is achieving selective mono-acylation, as the symmetrical nature of the piperazine ring can lead to the formation of the di-substituted byproduct. Several strategies can be employed to favor mono-acylation:

• Stoichiometric Control: Using a large excess of piperazine relative to the acid chloride statistically favors the formation of the mono-acylated product.

• Use of a Protecting Group: One of the piperazine nitrogens can be protected with a group like tert-butyloxycarbonyl (Boc), followed by acylation of the free nitrogen and subsequent deprotection.

• In Situ Mono-protonation: Reacting piperazine with one equivalent of an acid forms a piperazinium salt. The protonated nitrogen is rendered non-nucleophilic, directing the acylation to the free secondary amine.[1]

This guide will focus on a general protocol that can be adapted for either mono- or di-acylation depending on the stoichiometry of the reactants.

Experimental Workflow Overview

Caption: General workflow for the N-acylation of piperazine with thienofuran acid chlorides.

Detailed Experimental Protocols

Part 1: Preparation of Thienofuran Acid Chloride

Thienofuran acid chlorides are typically not commercially available and must be synthesized from the corresponding carboxylic acids. The following is a general procedure for this conversion.

Materials and Equipment:

• Thienofuran carboxylic acid (e.g., Thieno[3,2-b]furan-2-carboxylic acid)

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM) or toluene

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount, if using oxalyl chloride)

• Round-bottom flask with a reflux condenser and drying tube

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the thienofuran carboxylic acid (1.0 eq) in anhydrous DCM or toluene.

• Addition of Chlorinating Agent:

  • Using Thionyl Chloride: Slowly add thionyl chloride (2.0-3.0 eq) to the suspension at room temperature.[2]

  • Using Oxalyl Chloride: Add a catalytic amount of anhydrous DMF (1-2 drops) to the suspension. Then, slowly add oxalyl chloride (1.5-2.0 eq) at 0 °C.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of gas (SO₂ and HCl, or CO, CO₂, and HCl) ceases. The reaction progress can be monitored by the dissolution of the solid carboxylic acid.

• Removal of Excess Reagent: After cooling to room temperature, carefully remove the excess thionyl chloride or oxalyl chloride and solvent under reduced pressure using a rotary evaporator. It is crucial to use a trap containing a sodium hydroxide solution to neutralize the corrosive and toxic vapors.

• Product: The resulting crude thienofuran acid chloride is often used directly in the next step without further purification.

Safety Note: Thionyl chloride and oxalyl chloride are highly corrosive and react violently with water. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Part 2: N-Acylation of Piperazine

Materials and Equipment:

• Piperazine (anhydrous)

• Thienofuran acid chloride (from Part 1)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (Et₃N) or another non-nucleophilic base

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Piperazine Solution: In a separate dry round-bottom flask under an inert atmosphere, dissolve anhydrous piperazine (for mono-acylation, use 2.2-3.0 eq; for di-acylation, use 0.5 eq) and triethylamine (2.2 eq relative to the acid chloride) in anhydrous DCM.

• Cooling: Cool the piperazine solution to 0 °C using an ice bath.

• Addition of Acid Chloride: Dissolve the crude thienofuran acid chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled, stirring piperazine solution over 15-30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Aqueous Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid chloride and the triethylamine hydrochloride salt.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer two more times with DCM.

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the combined organic phase over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel. A typical eluent system would be a gradient of methanol in dichloromethane.

Data Presentation: Typical Reaction Parameters

Parameter	Value/Condition	Rationale/Notes
Piperazine Stoichiometry	Mono-acylation: 2.2-3.0 eqDi-acylation: 0.5 eq	Excess piperazine favors mono-acylation. Stoichiometric or slight excess of acid chloride favors di-acylation.
Base	Triethylamine (Et₃N)	A non-nucleophilic base is used to scavenge the HCl byproduct without competing in the acylation.[3]
Solvent	Dichloromethane (DCM)	Anhydrous aprotic solvent to prevent hydrolysis of the acid chloride. THF can also be used.
Temperature	0 °C to Room Temperature	Initial addition at low temperature controls the exothermic reaction.[2]
Reaction Time	2 - 16 hours	Monitored by TLC or LC-MS for completion.
Atmosphere	Inert (Nitrogen or Argon)	Prevents moisture from entering the reaction, which would hydrolyze the acid chloride.
Purification Method	Flash Column Chromatography	Effective for separating mono- and di-acylated products from unreacted piperazine and other impurities.

Characterization of the Product

The purified N-(thienofuranoyl)piperazine should be characterized using standard analytical techniques to confirm its structure and purity.

• NMR Spectroscopy:

  • ¹H NMR: Expect to see signals for the thienofuran ring protons in the aromatic region (typically δ 6.5-8.0 ppm). The piperazine protons will appear as multiplets in the aliphatic region (typically δ 2.5-4.0 ppm). The integration of these signals will confirm the ratio of the two moieties. For mono-acylated products, a broad singlet corresponding to the N-H proton of the secondary amine may also be visible.

  • ¹³C NMR: Signals for the carbonyl carbon of the amide will appear around δ 160-170 ppm. Aromatic carbons of the thienofuran ring will be in the δ 110-160 ppm range, and the aliphatic carbons of the piperazine ring will be in the δ 40-50 ppm range.[4]

• Mass Spectrometry (MS): Electrospray ionization (ESI) is a suitable method. The molecular ion peak ([M+H]⁺) should be observed, confirming the molecular weight of the product. The fragmentation pattern will likely show cleavage of the C-N bonds within the piperazine ring and the amide bond. Common fragment ions for piperazine derivatives include m/z 56, 70, and 119.[1][5]

Troubleshooting and Scientific Insights

• Low Yield:

  • Cause: Incomplete conversion of the carboxylic acid to the acid chloride, or hydrolysis of the acid chloride due to moisture.

  • Solution: Ensure the use of anhydrous solvents and reagents and maintain a strictly inert atmosphere. Confirm the complete conversion of the carboxylic acid before proceeding with the acylation.

• Formation of Di-acylated Byproduct:

  • Cause: Insufficient excess of piperazine or reaction conditions that are too harsh.

  • Solution: Increase the excess of piperazine. Add the acid chloride solution more slowly and maintain a low temperature during the addition.

• Ring Stability:

  • The furan ring can be susceptible to polymerization or ring-opening under strongly acidic conditions.[6] While the conditions for acid chloride formation and subsequent acylation are generally mild enough to avoid this, it is a potential side reaction to be aware of, especially if stronger Lewis acids are used as catalysts. Using thionyl chloride or oxalyl chloride without additional Lewis acids is generally safe for these systems.

Safety and Handling

• Piperazine: Can cause skin and respiratory irritation. Handle in a well-ventilated area and wear appropriate PPE.

• Thienofuran Acid Chlorides: As with all acid chlorides, these are corrosive and react with moisture. Handle with extreme care in a fume hood.

• Solvents and Reagents: Dichloromethane is a suspected carcinogen. Triethylamine is flammable and corrosive. Thionyl chloride and oxalyl chloride are highly toxic and corrosive. Consult the Safety Data Sheet (SDS) for each chemical before use and adhere to all institutional safety guidelines.

References

• Benchchem. An In-depth Technical Guide to the Synthesis of 1-Benzoylpiperazine: Pathways and Mechanisms.

• Organic Syntheses. N-Methyl-N-(pyridin-4-yl)-2-(p-tolyl)propanamide.

• Benchchem. Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.

• Master Organic Chemistry. Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.

• Phukan, K., & Borah, R. (2014). REGIOSELECTIVE N-ACYLATION OF NITROGENOUS HETEROCYCLIC COMPOUNDS UNDER SOLVENT-FREE CONDITIONS. International Journal of ChemTech Research, 6(7), 3648-3654.

• The Royal Society of Chemistry. 1H- and 13C-NMR for - Supporting Information.

• Pittelkow, T., & Christensen, J. B. (2004). A Simple Synthesis of N-Alkylpiperazines. Letters in Organic Chemistry, 1(1), 53-55.

• Organic Chemistry Data. Acid to Acid Chloride - Common Conditions.

• Noworyta, K., et al. (2017). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. Molecules, 22(10), 1647.

• Chemguide. converting carboxylic acids into acyl (acid) chlorides.

• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. Thieme.

• Benchchem. N-Acylation with Chloroacetyl Chloride: Application Notes and Protocols.

• Wójcik-Piotrowicz, K., et al. (2020). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules, 25(21), 5199.

• Semantic Scholar. N-acylation of amides through internal nucleophilic catalysis.

• ResearchGate. 1 H and 13 C NMR chemical shifts of 1 compared with related heterocycles.

• Petreska Stanoeva, J., et al. (2022). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXIDES IN BORAGINACEAE SPECIES FROM MACEDONIA USING LC-ESI-MS/MS. Macedonian Journal of Chemistry and Chemical Engineering, 41(1), 59-71.

• Google Patents. Method for producing acid chlorides.

• Yilmaz, F., et al. (2017). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 62(10), 781-789.

• Hartough, H. D. (1950). Acylation Studies in the Thiophene and Furan Series. II. Zinc Chloride Catalyst. Journal of the American Chemical Society, 72(5), 2015-2018.

• Benchchem. Common side reactions in the Friedel-Crafts acylation of furan.

• Gore, R. P., et al. (2011). N-acylation in non-aqueous and aqueous medium: A review. Der Pharma Chemica, 3(3), 409-421.

• Nagarajan, K. (1982). Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 91(4), 299-310.

• ResearchGate. Scheme 1 (a): Proposed reaction mechanism in which thionyl chloride...

• Lwowski, W., & Wentrup, C. (1971). Kinetics and mechanism of the reaction of thionyl chloride with substituted acetophenone semicarbazones. The synthesis of 1,2,3-thiadiazoles. Journal of the Chemical Society, Perkin Transactions 1, 12, 3012-3019.

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Technical Notes & Optimization

Technical Support Center: Purification of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine

Welcome to the technical support guide for the purification of 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic intermediate. The synthesis of this molecule, typically via an amide coupling between thieno[3,2-b]furan-5-carboxylic acid and piperazine, can result in a variety of impurities that complicate downstream applications.

This guide provides in-depth, field-proven troubleshooting advice and detailed protocols to help you achieve high purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine?

A1: The impurity profile is largely dictated by the amide coupling reaction conditions. The most common species to anticipate are:

• Unreacted Starting Materials: Thieno[3,2-b]furan-5-carboxylic acid (an acidic impurity) and piperazine (a basic impurity).

• Coupling Reagent Byproducts: These vary depending on the reagent used. For example, carbodiimides like EDC or DCC produce water-soluble or insoluble ureas, respectively.[1][2] Peptide coupling reagents like T3P yield water-soluble phosphonic acid byproducts that are generally easy to remove with aqueous washes.[1][3]

• Di-acylated Piperazine: The formation of 1,4-bis({thieno[3,2-b]furan-5-carbonyl})piperazine is a common side product due to the two reactive secondary amines on piperazine.[4] Its formation is favored if piperazine is the limiting reagent.

• Guanylated Piperazine: If using guanidinium-based coupling reagents like HATU, direct reaction with the highly nucleophilic piperazine can form a guanidinium impurity.[5]

Q2: What makes the purification of this specific piperazine derivative challenging?

A2: The primary challenges stem from the physicochemical properties of the piperazine moiety itself:

• High Polarity and Basicity: The two nitrogen atoms make the molecule highly polar and basic.[6] This can lead to strong interactions with silica gel during chromatography, often causing significant peak tailing.[6]

• Solubility: The compound's polarity can make it highly soluble in polar solvents but poorly soluble in non-polar organic solvents, sometimes complicating extraction and recrystallization.

• Separation from Di-acylated Byproduct: The di-acylated byproduct has similar structural features and can be difficult to separate from the desired mono-acylated product using simple extraction or crystallization.

Q3: Which analytical techniques are best for monitoring purification progress and assessing final purity?

A3: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, real-time monitoring of reaction completion and for identifying the best solvent system for column chromatography.[7]

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis.[8] A well-developed HPLC method can resolve the desired product from all significant impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the final product and can be used to detect impurities if they are present in sufficient quantities (>1-2%).

• Mass Spectrometry (MS): Used to confirm the molecular weight of the desired product and to identify the mass of unknown impurities.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification workflow.

Problem 1: My crude product is contaminated with unreacted thieno[3,2-b]furan-5-carboxylic acid.

• Cause: This indicates an incomplete amide coupling reaction. The acidic nature of this starting material can interfere with subsequent steps or characterization.

• Solution: Basic Aqueous Wash. The most effective way to remove the acidic starting material is through a liquid-liquid extraction with a mild aqueous base.

  Protocol 1: Basic Aqueous Wash Procedure

  • Dissolve the crude reaction mixture in an appropriate organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.[2][7]

  • Stopper the funnel, invert, and vent frequently to release any CO₂ gas that may form.

  • Shake the funnel vigorously for 1-2 minutes.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat the wash with NaHCO₃ solution one more time to ensure complete removal.

  • Proceed with an acidic wash (if needed) or a brine wash.

Problem 2: Significant amounts of unreacted piperazine remain in my product.

• Cause: Using a large excess of piperazine is a common strategy to favor mono-acylation and minimize the di-acylated byproduct.[4][9] This unreacted piperazine must be removed.

• Solution: Acidic Aqueous Wash. Piperazine is basic and can be easily removed by extraction with a dilute aqueous acid, which converts it into a water-soluble salt.

  Protocol 2: Acidic Aqueous Wash Procedure

  • Following the initial organic dissolution (Protocol 1, Step 1), add an equal volume of a 1 M citric acid solution or 1 M hydrochloric acid (HCl) to the separatory funnel.[7]

  • Shake and vent the funnel as described previously.

  • Allow the layers to separate and drain the lower aqueous layer containing the piperazine salt.

  • Repeat the acidic wash if a large excess of piperazine was used.

  • Follow with a basic wash (Protocol 1) to remove any acidic components and then a brine wash to remove residual water.[7]

Problem 3: TLC/HPLC analysis shows an impurity that is less polar than my desired product, likely the di-acylated byproduct.

• Cause: This occurs when both nitrogen atoms of a single piperazine molecule react with the carboxylic acid. It is one of the most challenging impurities to remove.

• Solution: Flash Column Chromatography. The difference in polarity between the mono- and di-acylated products is usually sufficient for separation by silica gel chromatography.[10][11]

  Protocol 3: Flash Column Chromatography

  • Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a polar solvent (e.g., DCM/Methanol), adding silica, and evaporating the solvent under reduced pressure to obtain a dry, free-flowing powder. This "dry loading" technique often provides better separation.

  • Column Packing: Pack a glass column with silica gel using your chosen eluent system.

  • Loading: Carefully add the dry-loaded sample to the top of the packed column.

  • Elution: Begin elution with a solvent system determined by TLC analysis. A common starting point for piperazine derivatives is a gradient of methanol (0-10%) in dichloromethane (DCM) or ethyl acetate.

  • Improving Peak Shape: Due to the basicity of the piperazine nitrogen, peak tailing can be an issue. To mitigate this, add 0.5-1% of triethylamine (TEA) or ammonium hydroxide to the eluent mixture.[6]

  • Fraction Collection: Collect fractions and analyze them by TLC to pool the pure product fractions.

  • Solvent Removal: Evaporate the solvent from the pooled fractions under reduced pressure to yield the purified product.

Problem 4: My final product is an oil or fails to crystallize, even though NMR/HPLC shows it is pure.

• Cause: This is often due to the presence of residual solvents or the hygroscopic nature of the piperazine compound.[6]

• Solution: Recrystallization or Trituration. These techniques are powerful for obtaining a crystalline solid and removing trace impurities.[][13]

  Protocol 4: Recrystallization

  • Solvent Screening: The key is to find a solvent (or solvent pair) in which your compound is sparingly soluble at room temperature but highly soluble when hot. Common solvents to screen include ethanol, isopropanol (IPA), acetonitrile, and ethyl acetate.[14][15]

  • Dissolution: Place the crude solid in a flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling (with stirring) until the solid completely dissolves. Add more solvent dropwise if needed, but avoid using a large excess.

  • Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this process to encourage the formation of larger crystals.

  • Crystallization: Once the solution has reached room temperature, you can place it in an ice bath or refrigerator for 1-2 hours to maximize crystal formation.[14]

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[13]

  • Drying: Dry the purified crystals under high vacuum to remove all residual solvent.

Data & Visualizations

Impurity Profile and Recommended Actions

Impurity Type	Typical Rf (vs. Product)	Identification Method	Primary Removal Method
Thieno[3,2-b]furan-5-carboxylic Acid	Lower	TLC, HPLC	Basic Wash (Protocol 1)
Piperazine	Much Lower / Baseline	TLC, HPLC	Acidic Wash (Protocol 2)
Coupling Reagent Byproducts	Varies	TLC, HPLC, MS	Aqueous Washes / Filtration
Di-acylated Piperazine	Higher	TLC, HPLC, MS	Chromatography (Protocol 3)

Purification Workflow

The following diagram illustrates the logical decision-making process for purifying crude 1-{Thieno[3,2-b]furan-5-carbonyl}piperazine.

Caption: Logic for targeted impurity removal.

References

• Amide Workup - Biofilm Inhibitor Synthesis. (n.d.). University of North Carolina.

• Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. (2014, February 20). American Pharmaceutical Review. Retrieved February 14, 2026, from [Link]

• Kelly, C. B., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH₂CF₃)₃. The Journal of Organic Chemistry, 78(13), 6649-6657. [Link]

• Lai, L.-L., Wang, E., & Luh, B.-J. (2001). Reaction of Piperazine with Trimethylacetic Arylcarboxylic Anhydride; A Convenient Method for Preparing Monoacylated Piperazine Derivatives. Synthesis, 2001(03), 361-363. [Link]

• Verhoog, S., et al. (2021). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 86(5), 4055-4064. [Link]

• Komlo, K., et al. (2020). Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid. Molecules, 25(8), 1918. [Link]

• Godar, R. E. (1969). U.S. Patent No. 3,481,933. Washington, DC: U.S.

• Chylíková, B., et al. (2024). Second-generation piperazine derivatives as promising radiation countermeasures. RSC Medicinal Chemistry, 15(1), 132-145. [Link]

• Amide Synthesis. (n.d.). Fisher Scientific. Retrieved February 14, 2026, from [Link]

• Eddine, A. N., et al. (2021). Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. Journal of Medicinal Chemistry, 64(10), 6849-6864. [Link]

• Warner, S., et al. (2019). A green chemistry perspective on catalytic amide bond formation. Nature Catalysis, 2, 649-663. [Link]

• Stanetty, C., et al. (2021). Furo[3,2-b]pyrrole-5-carboxylate as a Rich Source of Fused Heterocycles: Study of Synthesis, Reactions, Biological Activity and Applications. Molecules, 26(23), 7356. [Link]

• Understanding the Impact of Impurities in Peptide Coupling Reagents. (2023). Synfacts, 19(08), 0825. [Link]

• Troubleshooting. (n.d.). The Pharma Master. Retrieved February 14, 2026, from [Link]

• How can I obtain good crystals of heterocyclic organic compounds? (2023, June 6). ResearchGate. Retrieved February 14, 2026, from [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018, February 28). Master Organic Chemistry. Retrieved February 14, 2026, from [Link]

• Amine to Amide Mechanism - T3P. (n.d.). Common Organic Chemistry. Retrieved February 14, 2026, from [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University Electronic Theses and Dissertations. [Link]

• Wang, C., et al. (2014). One-pot synthesis and property study on thieno[3,2-b] furan compounds. RSC Advances, 4(69), 36829-36832. [Link]

• Kurfiřt, M., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2167. [Link]

• Recrystallization. (2023, January 29). Chemistry LibreTexts. Retrieved February 14, 2026, from [Link]

• Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects. (2021, April 15). HWI group. Retrieved February 14, 2026, from [Link]

• Murphy, C. E., et al. (2010). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Molecules, 15(6), 4362-4371. [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024, May 28). Aurigene Pharmaceutical Services. Retrieved February 14, 2026, from [Link]

• Troubleshooting Guide. (n.d.). Phenomenex. Retrieved February 14, 2026, from [Link]

• Synthetic strategies toward thieno[3,2-b]benzofurans. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Černovská, M., et al. (2004). A Novel Synthesis ofB[7]enzothieno[3,2-b]b[7]enzofuran. Collection of Czechoslovak Chemical Communications, 69(1), 173-189.

• (E)-Methyl 3-(2-amino-4-chloro-6-morpholinopyrimidin-5-yl)acrylate. (2026, February 10). MDPI. Retrieved February 14, 2026, from [Link]

• Irgashev, R. A., & Kazin, N. A. (2024). Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Organics, 5(4), 507-519. [Link]

• Irgashev, R. A., & Kazin, N. A. (2024). Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates. Semantic Scholar. [Link]

• Heterocycles in Medicinal Chemistry. (n.d.). PMC - NIH. Retrieved February 14, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 14, 2026, from [Link]

• Schmidt, A., et al. (2018). Synthesis and Properties of Thieno[3,2‐f]isoquinolines and Benzothieno[3,2‐f]isoquinolines. ChemistryOpen, 7(10), 795-805. [Link]

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Stability of thieno[3,2-b]furan-5-carbonyl piperazine in solution

Technical Support Center: Stability & Handling of Thieno[3,2-b]furan-5-carbonyl Piperazine

Introduction: The Stability Paradox

Thieno[3,2-b]furan-5-carbonyl piperazine derivatives represent a privileged scaffold in modern drug discovery, particularly for kinase inhibitors and GPCR ligands. However, this structure presents a "stability paradox." While the fused thienofuran core provides essential aromaticity and binding affinity, it introduces specific vulnerabilities—specifically acid sensitivity and oxidative liability—that are often mistaken for poor solubility or assay interference.

This guide moves beyond generic handling instructions. It deconstructs the molecular vulnerabilities of this specific scaffold and provides self-validating protocols to ensure your data reflects biological activity, not chemical degradation.

Module 1: Chemical Stability (pH & Hydrolysis)

The Issue: Users often report the "disappearance" of the compound in acidic media (pH < 4) or during LC-MS analysis using strong modifiers (e.g., 0.1% TFA), accompanied by the appearance of complex, polymeric peaks.

The Mechanism (Causality): Unlike benzothiophene, the furan ring in the thieno[3,2-b]furan system is highly susceptible to acid-catalyzed ring opening.

• Protonation: The furan oxygen or the

  -carbon is protonated by strong acids.

• Nucleophilic Attack: Water attacks the protonated species, leading to ring cleavage.

• Polymerization: The resulting 1,4-dicarbonyl species are highly reactive and polymerize into brown resins (often invisible in UV traces until they aggregate).

Diagram: Acid-Catalyzed Degradation Pathway

Caption: Figure 1. Acid-catalyzed ring opening mechanism specific to electron-rich furan systems leading to polymerization.

Troubleshooting Protocol: pH Stability Profiling Do not assume stability in standard HPLC mobile phases.

• Preparation: Prepare a 10 mM stock in DMSO.

• Spike: Dilute to 50 µM in three buffers:

  • Buffer A: 0.1% TFA (pH ~2)

  • Buffer B: 10 mM Ammonium Acetate (pH 5.5)

  • Buffer C: 10 mM Ammonium Bicarbonate (pH 7.4)

• Incubation: Hold at 25°C for 0, 4, and 24 hours.

• Analysis: Analyze via LC-MS using a neutral mobile phase (e.g., 10 mM NH4OAc) to prevent on-column degradation during analysis.

• Validation: If Area(Buffer A) < 80% of Area(Buffer C), the compound is acid-labile. Switch to Formic Acid (weaker acid) or Ammonium Acetate for all future analyses.

Module 2: Oxidative Stability (Light & Air)

The Issue: Solutions turn yellow/brown over time, or LC-MS shows "M+16" or "M+32" peaks.

The Mechanism: This molecule has two oxidation vectors:

• Piperazine Moiety: Secondary amines (if unsubstituted) are prone to N-oxidation and radical formation, catalyzed by trace metals and light.

• Thienofuran Core: Electron-rich heterocycles can react with singlet oxygen (

  ) generated by ambient light, forming endoperoxides that decompose into ring-opened products.

Diagram: Oxidative Stress Vectors

Caption: Figure 2. Dual oxidation pathways affecting the heterocycle core and the piperazine tail.

Troubleshooting Protocol: Antioxidant Screening If M+16 peaks are observed:

• Degas: Thoroughly degas all buffers with Nitrogen or Helium.

• Additive Test: Add 0.1% Ascorbic Acid or 1 mM Methionine (scavenger) to the assay buffer.

• Comparison: Compare degradation rates of Standard vs. Standard + Met.

• Result: If Methionine rescues the compound, the instability is oxidative. Store solid samples under Argon and protect solutions from light (amber vials).

Module 3: Physical Stability (Solubility & Aggregation)

The Issue: Inconsistent IC50 values or "bell-shaped" concentration-response curves.

The Mechanism: Piperazine amides often exhibit "Pseudo-Stability" failures .

• Free Base vs. Salt: The piperazine nitrogen is basic (pKa ~8-9). In neutral/basic buffers (pH > 8), it exists as a free base, drastically reducing aqueous solubility and causing micro-precipitation.

• DMSO Hydration: Upon dilution from DMSO into water, a hydration shell forms. If the mixing is not rapid, the compound crashes out before dissolving, forming stable aggregates that mimic enzymatic inhibition (false positives).

Data Summary: Solubility Thresholds

Solvent System	State	Solubility Limit (Est.)	Risk Factor
100% DMSO	Soluble	> 50 mM	Low (Hygroscopic uptake of water can trigger degradation)
PBS (pH 7.4)	Mixed	10 - 100 µM	High (Precipitation of free base)
Acetate (pH 5.0)	Protonated	> 1 mM	Low (Salt form is soluble, but check acid stability)
Plasma	Bound	Variable	Medium (Protein binding stabilizes solubility)

Troubleshooting Protocol: Kinetic Solubility Check

• Prepare: 10 mM stock in DMSO.

• Dilute: Step-wise dilution into PBS (pH 7.4) to 100, 50, 10, and 1 µM.

• Incubate: Shake for 90 minutes at Room Temp.

• Filter: Filter half the volume (0.22 µm PVDF).

• Analyze: Compare UV absorbance of Filtered vs. Unfiltered.

• Calculation: Solubility Fraction = (Abs_Filtered / Abs_Unfiltered) × 100.

  • < 80% recovery indicates precipitation.

Frequently Asked Questions (FAQs)

Q: Can I store the stock solution in DMSO at -20°C indefinitely? A: No. DMSO is hygroscopic. Repeated freeze-thaw cycles introduce atmospheric water, which can hydrolyze the amide or facilitate oxidative ring opening.

• Recommendation: Aliquot stocks into single-use vials. Store under argon. Replace stocks every 3 months.

Q: Why does my LC-MS show a split peak? A: This is likely Atropisomerism or Amide Rotamers . The steric bulk of the thienofuran-carbonyl bond can restrict rotation of the piperazine ring.

• Test: Run the LC column at 50°C. If the peaks coalesce into one, they are rotamers (chemically identical). If they remain distinct, they are degradation products.

Q: Is this compound compatible with DTT/BME in kinase assays? A: Generally, yes. Unlike maleimides, this scaffold does not rapidly react with thiols. However, high concentrations of thiols can act as nucleophiles if the furan ring is activated by oxidation. Keep DTT < 1 mM if possible.

References

• Vektariene, A. et al. (2009).[1][2] "A theoretical approach to the nucleophilic behavior of benzofused thieno[3,2-b]furans." Arkivoc, (vii), 311-329.[1] Link

  • Establishes the aromaticity and reactivity profile of the thieno[3,2-b]furan core.

• Ochedi, F. et al. (2022).[3] "Oxidative Degradation of Piperazine in Potassium Hydroxide Solution." SSRN Electronic Journal. Link

  • Details the oxidative pathways of piperazine derivatives, specifically N-oxide form

• Liang, X. et al. (2017). "Acid-Catalyzed Ring Opening of Furan in Aqueous Solution." Journal of Physical Chemistry A, 121(8). Link

  • Provides the mechanistic basis for acid-c

• Fuller, L.S. et al. (2009).[2] "Facile and scalable synthesis of the fused-ring heterocycles thieno[3,2-b]thiophene and thieno[3,2-b]furan." Organic Letters, 11(14), 3144-3147.[4] Link

  • Discusses the chemical robustness and functionalization of the specific thieno[3,2-b]furan scaffold.

Sources

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• 2. mdpi.com [mdpi.com]
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• 4. Facile and scalable synthesis of the fused-ring heterocycles thieno[3,2-b]thiophene and thieno[3,2-b]furan - PubMed [pubmed.ncbi.nlm.nih.gov]

Alternative coupling reagents for thienofuran carboxylic acids (HATU vs EDC)

Topic: Optimization of Coupling Reagents (HATU vs. EDC) for Thienofuran Scaffolds Ticket ID: #TF-COUPLING-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Thienofuran Challenge

Thienofuran carboxylic acids present a unique challenge in medicinal chemistry. As electron-rich fused heteroaromatic systems, the carboxylic acid carbon is less electrophilic than in standard benzoic acids. This reduced electrophilicity often leads to sluggish activation, making the system prone to side reactions—specifically

-acyl urea formation (with carbodiimides like EDC) or guanidinylation (with uronium salts like HATU).

This guide provides a technical breakdown of when to use HATU versus EDC, troubleshooting workflows for common failures, and introduces T3P (Propylphosphonic anhydride) as a superior alternative for scale-up and difficult purifications.

Decision Matrix: Selecting the Right Reagent

Before beginning your experiment, use this logic flow to select the optimal reagent based on your specific thienofuran substrate and available purification methods.

Figure 1: Decision matrix for selecting coupling reagents based on scale, steric hindrance, and purification constraints.

Technical Comparison: HATU vs. EDC

Feature	HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)
Mechanism	Forms highly reactive O-At ester (7-azabenzotriazole).	Forms O-acylisourea, usually trapped with HOBt/HOAt.
Reactivity	Very High. Excellent for electron-rich thienofurans that are slow to activate.	Moderate. Can stall with electron-rich acids, leading to side products.
Byproducts	Tetramethylurea (water-soluble) & HOAt (water-soluble). Warning: Excess HATU is hard to remove.	Urea derivative (water-soluble).[1][2] Easy to wash away.[3]
Major Risk	Guanidinylation: Reacts with the amine directly if activation is slow.	-Acyl Urea: Rearrangement of the active intermediate if amine attack is slow.
Cost	High.	Low.
Ideal Use	Discovery scale (<100 mg), difficult amines.	Routine coupling, larger scale (>1g).

Module A: HATU Protocol & Troubleshooting

Context: HATU is the "sledgehammer" for thienofurans. Use this when the amine is unreactive or sterically crowded.

Standard Protocol

• Dissolve: 1.0 equiv Thienofuran Acid in dry DMF (0.1 M concentration).

• Base: Add 2.0–3.0 equiv DIPEA (Diisopropylethylamine).

• Activation: Add 1.05 equiv HATU . Do not use a large excess.

• Time: Stir for 5–10 minutes to form the active ester (color change often observed).

• Addition: Add 1.1 equiv Amine.

• Workup: Dilute with EtOAc, wash with sat.

  , water, and brine. (Note: HATU byproducts can track with polar products).

Troubleshooting Q&A

Q: I see a new spot on LCMS with Mass M+99. What is it?

• Diagnosis: This is the Guanidinium adduct .

• Cause: The amine reacted directly with HATU because the carboxylic acid activation was too slow (common with electron-rich thienofurans) or you used excess HATU.

• Fix: Pre-activate the acid with HATU and DIPEA for 15 minutes before adding the amine. Ensure you use exactly 1.0 equiv of HATU relative to the acid.

Q: My yield is high, but the product is contaminated with a stubborn impurity.

• Diagnosis: Tetramethylurea or HOAt residue.

• Fix: Perform a wash with 5% LiCl (aq) or 10% citric acid (if product is not acid-sensitive) to pull these polar byproducts into the aqueous phase.

Module B: EDC Protocol & Troubleshooting

Context: EDC is preferred for cleaner workups but requires additives (HOBt or HOAt) to prevent failure with thienofurans.

Standard Protocol

• Dissolve: 1.0 equiv Thienofuran Acid in DCM or DMF.

• Additive: Add 1.1 equiv HOAt (preferred over HOBt for thienofurans due to the "pyridine effect" enhancing reactivity).

• Coupling Agent: Add 1.2 equiv EDC·HCl .

• Base: Add 2.0 equiv NMM (N-methylmorpholine) or DIPEA.

• Addition: Add 1.0 equiv Amine immediately.

• Workup: Wash with 1N HCl (removes urea and amine), then sat.

  (removes acid).

Troubleshooting Q&A

Q: The reaction stalled at 50% conversion, and I see a stable byproduct (M+Mass of EDC).

• Diagnosis:

  -Acyl Urea Formation .

• Mechanism: The O-acylisourea intermediate rearranged because the amine was too slow to attack the electron-rich thienofuran carbonyl.

• Fix: You must use HOAt. Switch solvent to DMF to increase the rate of the desired reaction.

Figure 2: The

-acyl urea failure mode common in EDC couplings without HOAt/HOBt additives.

Module C: The Superior Alternative (T3P)

Context: For thienofuran carboxylic acids, T3P (Propylphosphonic anhydride) is often superior to both HATU and EDC.

Why T3P?

• Solubility: It is supplied as a solution in EtOAc or DMF.

• Workup: The byproducts are water-soluble phosphonic acid salts.[4] No column chromatography is usually required.

• Epimerization: Lowest risk (critical if your amine is chiral).

T3P Protocol

• Dissolve: 1.0 equiv Thienofuran Acid + 1.1 equiv Amine in EtOAc (or DMF/DCM).

• Base: Add 3.0–4.0 equiv DIPEA or Pyridine.

• Reagent: Add 1.5 equiv T3P (50% w/w solution) dropwise.

• Reaction: Stir at RT. If sluggish, heat to 50°C (T3P is thermally stable).

• Workup: Wash with water, 1N HCl, and

  . Evaporate solvent.[5]

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[2] An efficient peptide coupling additive.[4][6] Journal of the American Chemical Society. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

• Dunetz, J. R., et al. (2011).[7] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters. Link

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron. Link

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• 5. peptide.com [peptide.com]
• 6. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 7. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]

Reference Data & Comparative Studies

Publish Comparison Guide: Mass Spectrometry Fragmentation Pattern of Thienofuran Piperazines

Executive Summary & Strategic Context

Thienofuran piperazines represent a privileged scaffold in medicinal chemistry, frequently appearing in kinase inhibitors, GPCR ligands (specifically serotonin and dopamine receptors), and antipsychotic candidates. Their structural duality—comprising an aromatic, electron-rich thienofuran core and a polar, basic piperazine tail —creates a unique mass spectrometric signature.

This guide moves beyond basic spectral matching. It provides a mechanistic framework for interpreting the fragmentation of these compounds, comparing ionization modes (ESI vs. EI), and offering a self-validating protocol for distinguishing regioisomers (e.g., thieno[2,3-b]furan vs. thieno[3,2-b]furan).

Why This Matters

Misinterpretation of fragmentation patterns in this class often leads to:

• False Positives in Metabolite ID: Confusing oxidative metabolism on the sulfur ring with piperazine ring opening.

• Isomer Misidentification: Failing to distinguish between positional isomers which can have vastly different pharmacological potency.

Instrumentation & Methodological Causality

To achieve reproducible fragmentation, the choice of ionization and dissociation energy is critical.

Comparative Analysis: ESI-MS/MS vs. EI-MS

Feature	Electrospray Ionization (ESI-MS/MS)	Electron Ionization (EI-MS)	Verdict for Thienofuran Piperazines
Ionization Mechanism	Soft ionization ( ). Protonation primarily on the piperazine nitrogen.	Hard ionization ( ). High internal energy transfer.	ESI is Superior. These compounds are basic; ESI yields intense precursor ions essential for low-level metabolite detection.
Fragmentation Control	Tunable via Collision Energy (CE). Allows sequential mapping of pathways.	Fixed (70 eV).[1] "Fingerprint" spectra; often obliterates the molecular ion.	ESI allows for MS experiments to trace the origin of the thienofuran core ions.
Structural Insight	Excellent for sequencing the piperazine ring opening and linker cleavage.	Better for identifying the exact isomeric nature of the thienofuran core via unique radical cations.	Hybrid Approach: Use ESI for bioanalysis; use EI (if volatile) or APCI for core structure confirmation during synthesis.

Mechanistic Fragmentation Pathways[1][2][3][4][5]

The fragmentation of thienofuran piperazines is governed by charge localization. In ESI(+), the proton localizes on the most basic site—the N4 nitrogen of the piperazine ring.

Primary Pathway: Piperazine Ring Disintegration

The piperazine ring is the "soft spot" for fragmentation. It typically undergoes Ring Opening via Retro-Diels-Alder (RDA) mechanisms or internal bond cleavages.

• Diagnostic Ion A (m/z 56/70): Cleavage of the ethylenediamine bridge.

• Mechanism: Charge remote fragmentation or inductive cleavage initiated by the protonated nitrogen.

Secondary Pathway: Linker Cleavage

The bond connecting the thienofuran moiety to the piperazine is often a methylene or carbonyl linker.

• Homolytic vs. Heterolytic: In ESI, heterolytic cleavage is dominant, often yielding a stable Thienofuran carbocation (if the linker allows resonance stabilization) or a Piperazine ammonium ion .

Tertiary Pathway: Thienofuran Core Degradation

Once the piperazine is lost, the thienofuran core degrades.

• CO Loss (-28 Da): Characteristic of furan systems. The oxygen atom participates in a ring contraction/CO expulsion.

• Sulfur Isotope Pattern: The presence of

  (approx. 4.4% natural abundance) serves as an internal validator for any fragment containing the thienofuran ring.

Visualization of Fragmentation Logic

The following diagram illustrates the decision tree and fragmentation cascade for a generic Thienofuran-Linker-Piperazine structure.

Caption: Figure 1. Hierarchical fragmentation cascade of thienofuran piperazines under ESI-MS/MS conditions. Pathway selection is dependent on collision energy (CE).

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, follow this "Step-Stress" protocol. This method validates the structure by observing the energy-dependence of fragment generation.

Step 1: Precursor Ion Check (MS1)

• Action: Infuse sample at 5-10 µL/min.

• Validation: Verify the isotopic envelope. The M+2 peak should be ~4.5% of the M peak (indicative of 1 Sulfur atom). If M+2 is <1%, the thienofuran core is absent or the assignment is wrong.

Step 2: Energy-Resolved MS/MS (ER-MS)

Instead of a single collision energy, ramp the CE from 10 to 60 eV.

• Low Energy (10-20 eV): Look for Piperazine fragments (m/z 56, 70). These confirm the "tail" structure.

• Medium Energy (25-40 eV): Look for the Linker Cleavage . This isolates the Thienofuran core mass.

• High Energy (>45 eV): Look for Core Degradation (Loss of CO, -28 Da). This confirms the furan ring fusion.

Step 3: Isomer Differentiation (The "Ratio" Test)

Thienofuran isomers (e.g., [2,3-b] vs [3,2-b]) differ in the stability of the furan ring oxygen.

• Protocol: Monitor the ratio of the [Core - CO]+ ion to the [Core]+ ion.

• Insight: The isomer where the oxygen is more accessible or the radical cation is less stable will exhibit a higher ratio of CO loss.

Summary of Diagnostic Ions

Fragment Class	m/z (Typical)	Origin	Structural Significance
Immonium Ions	56, 70, 85	Piperazine Ring	Confirms presence of unsubstituted or methyl-substituted piperazine ring.
Benzyl/Aryl Cation	Variable (e.g., 135, 149)	Thienofuran-Linker	Represents the "Head" group. Mass shift here indicates metabolic changes to the core.
Thienofuran Radical	[M-Piperazine]	Core Scaffold	The base scaffold. Look for S-isotope pattern here.
Furan Elimination	[Core - 28]	Thienofuran Core	Loss of Carbon Monoxide (CO). Definitive proof of the furan ring presence.

References

• Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues.[2] Journal of Chinese Mass Spectrometry Society.[2] 2[1][3][4][5]

• Dias, H. J., et al. (2017). Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry.[6] Journal of Mass Spectrometry.[6] 6[1][4]

• BenchChem. Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols.7[1][4]

• Thermo Fisher Scientific. Differentiating Isomers using High Resolution Mass Spectrometry.8[1][4][5][9][7][10]

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Navigating the Carbonyl Signature in Thienofuran Systems: A Comparative IR Spectroscopy Guide

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on the Infrared Spectroscopy of Thienofuran Carbonyl Groups. This guide provides an in-depth technical analysis of the characteristic infrared (IR) spectroscopic peaks of carbonyl groups within thienofuran scaffolds. By objectively comparing these signatures with those in related heterocyclic systems and detailing the underlying physicochemical principles, this document serves as an essential resource for the structural elucidation and characterization of novel thienofuran-based compounds.

Introduction: The Vibrational Language of a Privileged Scaffold

The thienofuran ring system, a fusion of thiophene and furan rings, represents a privileged scaffold in medicinal chemistry and materials science. The incorporation of a carbonyl group (C=O) into this framework introduces a powerful spectroscopic handle for molecular characterization: the carbonyl stretching vibration. This intense and sharp absorption band in the IR spectrum is exquisitely sensitive to its electronic and steric environment, making it a rich source of structural information. Understanding the nuances of the C=O stretching frequency in various thienofuran isomers and their derivatives is paramount for confirming synthetic outcomes, assessing purity, and gaining insights into molecular structure and bonding.

This guide will dissect the factors governing the IR absorption of thienofuran carbonyls, provide a comparative analysis with related heterocycles, and furnish detailed experimental protocols for accurate spectral acquisition.

The Carbonyl Stretching Vibration: A Sensitive Probe of the Molecular Environment

The C=O stretching vibration in most organic compounds appears in a characteristic region of the IR spectrum, typically between 1650 and 1850 cm⁻¹[1]. The precise wavenumber of this absorption is dictated by a delicate interplay of several factors:

• Electronic Effects (Inductive and Resonance): The electron-donating or -withdrawing nature of the atoms attached to the carbonyl group significantly influences the C=O bond order and, consequently, its stretching frequency. Electron-withdrawing groups increase the double-bond character, leading to a higher wavenumber (a "blue shift"). Conversely, electron-donating groups, through resonance, can decrease the double-bond character, resulting in a lower wavenumber (a "red shift").

• Conjugation: When a carbonyl group is conjugated with a double bond or an aromatic system, the π-electron delocalization reduces the C=O double bond character. This weakening of the bond leads to a decrease in the stretching frequency, typically by 20-40 cm⁻¹[2][3].

• Ring Strain: Incorporating a carbonyl group into a strained ring system (e.g., a five-membered ring) forces changes in bond angles and hybridization. This generally leads to an increase in the C=O stretching frequency[4].

• Physical State and Hydrogen Bonding: In the solid state or in the presence of hydrogen-bond donors, intermolecular interactions with the carbonyl oxygen can weaken the C=O bond, causing a red shift in the absorption frequency.

The following diagram illustrates the key factors influencing the carbonyl stretching frequency.

Caption: Factors influencing the carbonyl stretching frequency in IR spectroscopy.

Comparative Analysis of Carbonyl Stretching Frequencies

The position of the carbonyl absorption in thienofuran derivatives is best understood by comparing it to simpler, related heterocyclic systems like furan and thiophene, as well as to other common carbonyl-containing compounds. The thienofuran scaffold, being an electron-rich aromatic system, engages in conjugation with the carbonyl group, which generally lowers the stretching frequency compared to a non-conjugated aliphatic ketone (typically ~1715 cm⁻¹)[5].

The specific isomer of the thienofuran ring and the position of the carbonyl attachment will further modulate this effect. While a comprehensive database is still emerging, we can draw on existing literature to build a comparative picture.

Compound Class	Functional Group	Ring System	Characteristic C=O Stretching Frequency (cm⁻¹)	Reference(s)
Thienofuran Derivatives	Aldehyde	Thieno[2,3-c]acridine derivative	1683	[6]
Aldehyde	Furo[2,3-c]acridine derivative	1686	[6]
Furan Derivatives	Aldehyde	5-Substituted Furan-2-carbaldehyde	1670-1700	[1]
Aldehyde	5-(2-Bromophenyl)furan-2-carboxaldehyde	1691	[7]
Thiophene Derivatives	Carboxylic Acid	2-Thiophenecarboxylic acid	Dimer: ~1680, Monomer: ~1730	-
General Ketones	Ketone	Saturated Aliphatic	1725-1705	[8]
Ketone	α,β-Unsaturated/Aryl	1685-1666	[2][5]
General Aldehydes	Aldehyde	Saturated Aliphatic	1740-1720	[8][9]
Aldehyde	α,β-Unsaturated/Aryl	1705	[10]
General Esters	Ester	Saturated	1750-1730	[9]
General Amides	Amide	Primary, Secondary	1670-1640	[9]

Insights from the Data:

• The carbonyl stretching frequencies for the complex thieno[2,3-c]acridine and furo[2,3-c]acridine aldehydes fall within the range expected for conjugated aromatic aldehydes[6]. This suggests that the extended π-system significantly lowers the C=O bond order.

• 5-Substituted furan-2-carbaldehydes exhibit their C=O stretch in the 1670-1700 cm⁻¹ range, with a specific example, 5-(2-bromophenyl)furan-2-carboxaldehyde, appearing at 1691 cm⁻¹[1][7]. This is consistent with the electron-donating nature of the furan ring and conjugation effects.

• The exact isomerism of the thienofuran core (e.g., thieno[2,3-b]furan, thieno[3,2-b]furan, thieno[2,3-c]furan) and the point of carbonyl attachment are expected to cause subtle but measurable shifts in the C=O frequency due to differences in the degree of aromaticity and the pathway of electron delocalization. Further systematic studies are needed to fully map these structure-spectra correlations.

Experimental Protocols

Accurate and reproducible IR data are contingent on proper sample preparation and instrument operation. For solid thienofuran derivatives, two common methods are the Potassium Bromide (KBr) pellet technique and Attenuated Total Reflectance (ATR) spectroscopy.

KBr Pellet Preparation for Transmission FTIR

This method involves dispersing the solid sample in a matrix of dry KBr powder and pressing it into a transparent pellet.

Step-by-Step Methodology:

• Drying: Ensure the spectroscopy-grade KBr is thoroughly dry by heating it in an oven at ~100-110°C for several hours and then cooling it in a desiccator[2][11]. This is crucial to avoid broad O-H absorption bands from water, which can obscure important spectral features.

• Sample Grinding: In an agate mortar and pestle, grind 1-2 mg of the solid thienofuran compound to a very fine powder. The particle size should be less than the wavelength of the IR radiation to minimize scattering (Christiansen effect)[1].

• Mixing: Add approximately 100-200 mg of the dry KBr powder to the ground sample in the mortar[11]. Gently but thoroughly mix the sample and KBr until a homogeneous powder is obtained.

• Pellet Pressing: Transfer the mixture to a pellet die. Assemble the die and place it in a hydraulic press. Apply a pressure of 8-10 metric tons for 1-2 minutes[11].

• Pellet Inspection: Carefully remove the die from the press and disassemble it. The resulting KBr pellet should be thin and transparent. A cloudy appearance may indicate insufficient grinding, trapped moisture, or too much sample.

• Spectral Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. A background spectrum of a pure KBr pellet should be run separately for background correction.

Caption: Workflow for preparing a KBr pellet for transmission FTIR analysis.

Attenuated Total Reflectance (ATR) FTIR Spectroscopy

ATR-FTIR is a popular technique for solid and liquid samples as it requires minimal to no sample preparation.

Step-by-Step Methodology:

• Crystal Cleaning: Before each measurement, ensure the ATR crystal (commonly diamond or zinc selenide) is clean. Wipe the crystal surface with a soft tissue dampened with a suitable solvent (e.g., isopropanol or ethanol) and allow it to dry completely.

• Background Spectrum: Acquire a background spectrum of the clean, empty ATR crystal. This is essential to correct for any ambient atmospheric absorptions (e.g., CO₂ and water vapor) and instrumental artifacts.

• Sample Application: Place a small amount of the solid thienofuran compound directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Applying Pressure: Use the instrument's pressure clamp to apply firm and consistent pressure to the sample. This ensures good contact between the sample and the ATR crystal, which is critical for obtaining a high-quality spectrum.

• Spectral Acquisition: Collect the sample spectrum. The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After the measurement, retract the pressure clamp and thoroughly clean the ATR crystal surface as described in step 1 to prevent cross-contamination.

Case Study: Synthesis and IR Characterization of a Thienofuran Carboxaldehyde

To illustrate the practical application of IR spectroscopy in the analysis of thienofuran carbonyls, we consider the synthesis of a hypothetical thieno[2,3-b]furan-2-carbaldehyde.

Synthetic Protocol:

A common route to such aldehydes is the Vilsmeier-Haack formylation of the parent thienofuran heterocycle.

• Vilsmeier Reagent Formation: In a round-bottom flask under an inert atmosphere, cool a solution of dimethylformamide (DMF) in an anhydrous solvent (e.g., dichloromethane) to 0°C. Slowly add phosphorus oxychloride (POCl₃) dropwise with stirring. Allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.

• Formylation: Dissolve the thieno[2,3-b]furan starting material in anhydrous dichloromethane and add it dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully pour the reaction mixture into a beaker of ice-water and neutralize with an aqueous solution of sodium hydroxide or sodium bicarbonate until the solution is basic.

• Extraction and Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired thieno[2,3-b]furan-2-carbaldehyde.

Expected IR Spectrum:

The IR spectrum of the purified product would be expected to show a strong, sharp absorption band in the region of 1670-1695 cm⁻¹ , characteristic of an aromatic aldehyde carbonyl group conjugated with the electron-rich thienofuran ring system. Other characteristic bands would include C-H stretching of the aromatic rings and the aldehyde C-H bond, as well as fingerprint region absorptions corresponding to the vibrations of the fused heterocyclic skeleton.

Conclusion and Future Outlook

The carbonyl stretching frequency in the IR spectrum is a powerful diagnostic tool for the structural characterization of thienofuran derivatives. Its position is highly sensitive to the electronic and structural environment imposed by the fused heterocyclic system. While general trends can be inferred from related furan and thiophene compounds, there is a clear need for more systematic studies to build a comprehensive database of characteristic carbonyl frequencies for a wide range of thienofuran isomers and their derivatives. Such data, coupled with computational studies, will undoubtedly accelerate the discovery and development of new thienofuran-based molecules with important applications in medicine and materials science. This guide provides a foundational framework for researchers to approach the IR spectroscopic analysis of these important compounds with confidence and scientific rigor.

References

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• Kintek. (2026, February 10). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Kintek Press. Retrieved from [Link]

• UCLA Chemistry. (n.d.). IR: ketones. Retrieved from [Link]

• Smith, B. C. (2017, September 1). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information Synthesis of thieno[2,3-c]acridine and furo[2,3-c]acridine derivatives via iodocyclization reaction, fluo. Retrieved from [Link]

• Roberts, J. D., & Caserio, M. C. (2021, July 31). 16.4: Spectroscopic Properties. Chemistry LibreTexts. Retrieved from [Link]

• Cimrová, V., et al. (n.d.). Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid. Molecules. Retrieved from [Link]

• Northern Illinois University. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, September 18). Ring Strain and C=O Stretching Frequency. Retrieved from [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Thienofuran vs. Thienopyridine Amides in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Bioisosterism in Scaffold Design

In the intricate process of drug discovery and lead optimization, the concept of bioisosteric replacement is a cornerstone of medicinal chemistry. This strategy involves substituting one atom or group of atoms in a lead compound with another that possesses similar physical or chemical properties, with the goal of enhancing potency, selectivity, or pharmacokinetic properties. This guide delves into a critical bioisosteric comparison: the substitution of a furan ring for a pyridine ring within the thieno-fused heterocyclic system, specifically focusing on the structure-activity relationships (SAR) of thienofuran amides versus thienopyridine amides .

While both scaffolds share a common thiophene ring, the electronic and structural differences between the furan and pyridine moieties can profoundly influence their interactions with biological targets. The furan ring, with its oxygen heteroatom, acts as a π-electron-rich system, capable of engaging in hydrogen bonding as an acceptor. In contrast, the pyridine ring is a π-deficient system with a nitrogen atom that can also act as a hydrogen bond acceptor but introduces a basic center, altering the molecule's overall polarity and potential for ionic interactions. Understanding these nuances is pivotal for rational drug design.

This guide will provide an in-depth analysis of the SAR of each class, supported by experimental data from various studies, and offer insights into the causal relationships behind their differing biological activities. We will explore these scaffolds in the context of their application as inhibitors of various enzymes and as receptor modulators.

Core Scaffold Comparison: Thienofuran vs. Thienopyridine

The fundamental difference between the thienofuran and thienopyridine cores lies in the nature of the second fused ring. This seemingly subtle change has significant implications for the molecule's electronic distribution, geometry, and potential for intermolecular interactions.

Caption: Core structures of Thienofuran and Thienopyridine.

Structure-Activity Relationship of Thienofuran Amides

While less explored than their thienopyridine counterparts, thienofuran amides and their related benzofuran analogs have demonstrated significant potential in various therapeutic areas. The SAR often revolves around the substituents on both the thienofuran core and the amide moiety.

A notable example comes from the development of Poly (ADP-ribose) polymerase (PARP) inhibitors, where 2-thienylidene substituted 3-oxo-2,3-dihydrobenzofuran-7-carboxamides have been investigated.[1] In this series, the benzofuran-7-carboxamide portion serves as a key pharmacophore that mimics the nicotinamide moiety of the NAD+ cofactor, binding to the enzyme's active site.

Key SAR Insights for Benzofuran Carboxamide PARP1 Inhibitors:

• Carboxamide is Essential: The 7-carboxamide group is crucial for binding to the PARP1 active site.

• Isosteric Replacement: The replacement of a phenyl ring with a thiophene ring (a thienylidene substituent) led to the identification of a potent lead compound.[1]

• Pendant Group Optimization: The pendant group on the thiophene ring offers a vector for optimization to access the adenine binding pocket of PARP1. Coupling of a carboxylic acid on the thiophene with various amines has been shown to significantly modulate potency.[1]

Compound ID	Pendant Amine Moiety	PARP1 IC50 (nM)
Lead 2	(none - COOH)	20
Analog 9	(R)-3-aminoquinuclidine	17-640 (range)
Analog 11	1-methylspiro[indoline-3,3'-piperidin]-2-one	17-640 (range)
Analog 13	Benzimidazole	17-640 (range)
(Data synthesized from Salami et al., Bioorg. Chem., 2025)[2]

Structure-Activity Relationship of Thienopyridine Amides

Thienopyridine amides are a well-established class of compounds with a broad range of biological activities, from antiplatelet agents to kinase inhibitors and antimicrobials. The SAR is highly dependent on the specific isomer of the thienopyridine core and the nature of the substituents.

As Antiplatelet Agents (P2Y12 Receptor Antagonists)

The most prominent examples of thienopyridines are the antiplatelet drugs ticlopidine and clopidogrel.[3] These are prodrugs that, upon metabolic activation, irreversibly bind to the P2Y12 receptor on platelets.[3] While not strictly amides in their final active form, their precursors often involve amide-like structures, and related research has explored amide derivatives.

As Kinase Inhibitors

Thienopyridines have been identified as potent inhibitors of various kinases, including VEGFR-2. The SAR of these compounds highlights the importance of specific substitution patterns for achieving high potency and selectivity.

Caption: A generalized workflow for structure-activity relationship studies.

As Modulators of Metabotropic Glutamate Receptor 5 (mGlu5)

Recent studies have identified thieno[3,2-b]pyridine-5-carboxamides as potent negative allosteric modulators (NAMs) of mGlu5.[4] In this context, the thieno[3,2-b]pyridine core served as a successful bioisosteric replacement for a picolinamide core.[4]

Key SAR Insights for Thieno[3,2-b]pyridine-5-carboxamide mGlu5 NAMs:

• Core Replacement: The thieno[3,2-b]pyridine core was a competent replacement for a picolinamide scaffold, yielding compounds with similar potency.[5]

• Amide Substituent is Critical: The nature of the amide substituent is crucial for activity. For instance, a 5-fluoropyridyl amide was found to be a potent moiety.[4]

• Substitution on the Pyridine Amide: Moving the fluoro substituent from the 5-position to the 6-position of the pyridine amide led to a significant drop in potency, while a methyl group at the 6-position improved potency.[5]

Compound ID	Core	Amide Moiety	hmGlu5 IC50 (nM)
11	Picolinamide	5-Fluoropyridyl	~61
19aB	Thieno[3,2-b]pyridine	5-Fluoropyridyl	61
19aC	Thieno[3,2-b]pyridine	6-Fluoropyridyl	1100
19aD	Thieno[3,2-b]pyridine	6-Methylpyridyl	22
(Data sourced from Maurer et al., ACS Med. Chem. Lett., 2025)[5]

Comparative Analysis: Thienofuran vs. Thienopyridine Amides

Direct comparative studies of thienofuran and thienopyridine amides against the same target are scarce. However, by drawing on the principles of bioisosterism and analyzing SAR trends from different studies, we can infer key differences.

The replacement of the pyridine ring in a thienopyridine with a furan ring (to give a thienofuran) removes a basic nitrogen atom and alters the electronic nature of the aromatic system. This can have several consequences:

• Hydrogen Bonding: Both the furan oxygen and the pyridine nitrogen can act as hydrogen bond acceptors. However, the pyridine nitrogen offers a more localized and stronger acceptor site. The indole NH in some privileged scaffolds, which is isosteric to the furan oxygen, can act as a hydrogen bond donor, a capability the furan oxygen lacks. The absence of this donor capability can be either detrimental or beneficial for selectivity, depending on the target.[6]

• Solubility and pKa: The basicity of the pyridine nitrogen (pKa of pyridine is ~5.2) allows for salt formation, which can significantly enhance aqueous solubility. Thienofuran amides are generally less polar and lack this basic center, which may affect their pharmacokinetic properties.

• Metabolic Stability: Furan rings can be susceptible to metabolic oxidation, which can be a liability in drug development.[7] Pyridine rings are generally more metabolically stable, although they can also be metabolized.

• Target-Specific Interactions: The choice between a thienofuran and a thienopyridine core is highly dependent on the specific topology and electronic environment of the target's binding site. A π-deficient pyridine ring may engage in favorable π-stacking interactions with electron-rich aromatic residues in the target protein, whereas a π-rich furan ring would prefer interactions with electron-poor residues.

In a study on 5-HT1F receptor agonists, the bioisosteric replacement of an indole nucleus (isosteric to thienofuran) with a furo[3,2-b]pyridine nucleus (a related scaffold) resulted in compounds with similar 5-HT1F receptor affinity but improved selectivity over other 5-HT1 receptor subtypes.[6] This suggests that for some targets, the removal of the NH donor and the specific electronic properties of the furan oxygen can be advantageous for fine-tuning selectivity.

Experimental Protocols

General Synthesis of Thieno[2,3-b]pyridine-2-carboxamides

A common route to 3-aminothieno[2,3-b]pyridine-2-carboxamides involves the Gewald reaction, followed by functionalization.

Step 1: Synthesis of 2-Amino-3-cyanothieno[2,3-b]pyridine

• To a mixture of an appropriate pyridinethione, malononitrile, and a suitable solvent (e.g., ethanol), add a catalytic amount of a base (e.g., triethylamine).

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Isolate the product by filtration or extraction.

Step 2: Amide Formation

• Hydrolyze the nitrile group of the 2-amino-3-cyanothieno[2,3-b]pyridine to the corresponding carboxylic acid under acidic or basic conditions.

• Activate the carboxylic acid using a coupling agent such as HATU or EDCI/HOBt.

• Add the desired amine to the activated acid and stir until the reaction is complete.

• Purify the final amide product by chromatography or recrystallization.

Caption: General synthetic workflow for Thienopyridine Amides.

General Synthesis of Thienofuran Carboxamides

The synthesis of thienofuran carboxamides can be more varied depending on the desired substitution pattern. A representative synthesis might involve the construction of the thienofuran core followed by introduction of the amide functionality.

Step 1: Construction of the Thienofuran Core

• Start with a suitably substituted thiophene derivative bearing a handle for furan ring formation (e.g., a hydroxyl or carbonyl group adjacent to a leaving group).

• Perform an intramolecular cyclization, such as a Williamson ether synthesis or a palladium-catalyzed C-O bond formation, to construct the fused furan ring.

Step 2: Introduction of the Carboxamide

• Functionalize the thienofuran core to introduce a carboxylic acid or its precursor at the desired position. This can be achieved through methods like lithiation followed by quenching with CO2, or through cross-coupling reactions.

• Convert the carboxylic acid to the corresponding amide using standard amide coupling procedures as described for the thienopyridine amides.

Conclusion

The choice between a thienofuran amide and a thienopyridine amide scaffold in drug design is a nuanced decision that must be guided by the specific requirements of the biological target and the desired pharmacokinetic profile. The thienopyridine core offers a basic handle for solubility enhancement and a strong hydrogen bond acceptor, making it a robust and versatile scaffold that has seen significant clinical success. The thienofuran core, while potentially facing metabolic stability challenges, provides a different electronic and steric profile that can be exploited to achieve or improve selectivity for certain targets.

The SAR data, though not always directly comparative, consistently underscores the critical role of the amide substituent and the decoration of the heterocyclic core in determining biological activity. As our understanding of target-protein interactions deepens, the rational application of bioisosteric principles, such as the furan-for-pyridine switch, will continue to be a powerful tool in the medicinal chemist's arsenal for the development of novel and effective therapeutics.

References

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